1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

• CAS: 1784488-42-1

Core Science & Biosynthesis

"1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine structure elucidation"

An In-depth Technical Guide on the Structure Elucidation of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

Foreword: The Imperative of Structural Certainty in Drug Development

In the realm of medicinal chemistry and pharmaceutical development, the unambiguous structural determination of a molecule is the bedrock upon which all subsequent research is built. The biological activity, metabolic fate, and toxicological profile of a compound are intrinsically linked to its precise three-dimensional architecture. The subject of this guide, 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine, a substituted phenethylamine, belongs to a class of compounds of significant interest for their potential pharmacological applications. This document provides a comprehensive, multi-faceted spectroscopic protocol for its complete structure elucidation. The workflow is designed as a self-validating system, where complementary analytical techniques are integrated to converge on a single, irrefutable structural assignment, embodying the principles of scientific rigor required in modern drug discovery.

Initial Structural Hypothesis and Physicochemical Landscape

Before undertaking instrumental analysis, a thorough examination of the proposed structure is critical. This allows for the prediction of key spectroscopic features that will guide data interpretation.

Proposed Structure: 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

• Molecular Formula: C₁₁H₁₇NO₂[1][2]

• Molecular Weight: 195.26 g/mol [1]

• Key Structural Features:

  • A penta-substituted benzene ring.

  • Two distinct methoxy (-OCH₃) groups.

  • An aromatic methyl (-CH₃) group.

  • An ethylamine side chain [-CH(NH₂)CH₃] featuring a primary amine and a chiral center at the benzylic carbon.

Based on this, we can anticipate a specific set of signals in our analytical experiments. The molecular weight provides a primary validation point for mass spectrometry, while the various proton and carbon environments are ideal for characterization by NMR. The primary amine and ether linkages will produce characteristic signals in infrared spectroscopy.

Caption: Key structural features of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine.

Mass Spectrometry (MS): Confirming Molecular Mass and Substructure

Expertise & Rationale: Mass spectrometry serves as the initial and most crucial checkpoint. Its primary function here is to confirm the molecular weight of the synthesized compound, providing immediate validation of the elemental composition. Furthermore, the fragmentation pattern generated under electron ionization (EI) conditions acts as a structural fingerprint, revealing stable substructures and confirming the connectivity of the side chain to the aromatic ring.

Experimental Protocol: High-Resolution Electron Ionization MS (EI-MS)

• Sample Preparation: A 1 mg/mL stock solution of the analyte is prepared in HPLC-grade methanol. This is further diluted to ~10 µg/mL.

• Instrument: A time-of-flight (TOF) or Orbitrap mass spectrometer is used for high mass accuracy.

• Ionization: Electron ionization is performed at a standard energy of 70 eV. This energy level is optimal for generating a reproducible fragmentation pattern.

• Analysis Mode: Full scan mode is used, typically from m/z 40 to 500, to capture the molecular ion and all significant fragments.

• Data Interpretation: The resulting spectrum is analyzed for the molecular ion peak (M⁺) and key fragment ions. The high-resolution data allows for the confirmation of elemental formulas for each peak.

Anticipated Data & Interpretation

The primary confirmation is the presence of the molecular ion. The fragmentation pattern provides deeper structural insight.

• Molecular Ion (M⁺): The spectrum is expected to show a distinct peak at m/z 195.126 (calculated for C₁₁H₁₇NO₂). A protonated adduct [M+H]⁺ at m/z 196.133 is also commonly observed.[2]

• Key Fragment 1 (m/z 180): Loss of the amine group (-NH₂) via alpha-cleavage is a characteristic fragmentation pathway for primary amines, resulting in a stable benzylic cation at [M-NH₂]⁺ .

• Key Fragment 2 (m/z 180): A dominant peak is expected at m/z 180 due to the facile benzylic cleavage, resulting in the loss of a methyl radical from the side chain to form a stable iminium cation.

• Key Fragment 3 (m/z 165): Subsequent loss of a methyl radical from the methoxy group or ring methyl could lead to a fragment at [M-CH₃-NH₂]⁺ .

Table 1: Predicted Mass Spectrometry Data

m/z (Predicted)	Ion Formula	Proposed Identity	Significance
195.126	[C₁₁H₁₇NO₂]⁺	Molecular Ion (M⁺)	Confirms molecular formula and weight.
196.133	[C₁₁H₁₈NO₂]⁺	Protonated Molecule [M+H]⁺	Confirms molecular weight in soft ionization.[2]
180.112	[C₁₁H₁₄O₂]⁺	[M-NH₂]⁺	Confirms presence of a primary amine.
180.133	[C₁₀H₁₄NO₂]⁺	[M-CH₃]⁺	Confirms ethylamine side chain.
165.089	[C₁₀H₁₁O₂]⁺	[M-CH₃-NH₂]⁺	Further structural confirmation.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

Expertise & Rationale: While MS provides the molecular formula, IR spectroscopy offers a rapid, non-destructive method to confirm the presence of key functional groups. The causality here is that specific covalent bonds vibrate at characteristic frequencies when they absorb infrared radiation. The presence or absence of expected absorption bands provides a powerful validation of the molecule's functional makeup.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Sample Preparation: A small quantity of the neat sample (as a liquid or solid) is placed directly onto the ATR crystal (typically diamond). This method requires minimal sample preparation and yields high-quality data.

• Data Acquisition: A background spectrum of the clean, empty ATR crystal is acquired first. The sample spectrum is then recorded, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Processing: The background spectrum is automatically subtracted from the sample spectrum by the instrument software.

Anticipated Data & Interpretation

The IR spectrum should display a series of absorption bands characteristic of the molecule's functional groups. For a structurally similar compound, 1-(3,4-dimethoxyphenyl)-2-(ethylamino)pentan-1-one, strong aliphatic C-H stretching bands are observed between 2837-2959 cm⁻¹.[3]

• N-H Stretching (Amine): A pair of medium-intensity peaks between 3400-3300 cm⁻¹ is characteristic of a primary amine (-NH₂). The presence of two bands is due to symmetric and asymmetric stretching modes.

• C-H Stretching (Aliphatic): Strong absorptions just below 3000 cm⁻¹ (typically 2960-2850 cm⁻¹ ) will confirm the presence of the sp³-hybridized carbons of the methyl and ethyl groups.

• C-H Stretching (Aromatic): Weaker bands just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹ ) are indicative of the C-H bonds on the aromatic ring.

• C=C Stretching (Aromatic): One to three medium-intensity bands in the 1600-1450 cm⁻¹ region confirm the presence of the benzene ring.

• C-O Stretching (Ether): A strong, distinct absorption band in the 1260-1000 cm⁻¹ range will be present, characteristic of the aryl-alkyl ether linkages of the two methoxy groups.

Table 2: Predicted Key IR Absorption Bands

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group Assignment
3400-3300	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)
2960-2850	C-H Stretch	Aliphatic (Methyl, Ethyl)
1600-1450	C=C Stretch	Aromatic Ring
1260-1000	C-O Stretch	Aryl-Alkyl Ether (-OCH₃)

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

Expertise & Rationale: NMR is the most powerful technique for organic structure elucidation as it provides a detailed map of the carbon-hydrogen framework. ¹H NMR reveals the chemical environment and connectivity of protons, while ¹³C NMR identifies all unique carbon atoms. The combination of these, along with 2D NMR experiments (like COSY and HSQC, if needed), allows for the unambiguous assembly of the molecular structure piece-by-piece.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube.[4] Chloroform-d is an excellent choice for its ability to dissolve a wide range of organic compounds and its single residual proton peak is easily identified.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for chemical shift calibration (δ = 0.00 ppm).

• Instrument: A 400 MHz (or higher) spectrometer is used.[5] Higher field strengths provide better signal dispersion and resolution, which is critical for resolving complex splitting patterns.

• Acquisition: Standard ¹H and proton-decoupled ¹³C spectra are acquired.

Anticipated ¹H NMR Spectrum & Interpretation

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale
H-5, H-6	6.7 - 7.0	d, d	1H, 1H	Aromatic protons, appearing as doublets due to coupling with each other.
-NH₂	1.5 - 3.0	br s	2H	Primary amine protons, often a broad singlet. Position is concentration and solvent dependent.
-CH(NH₂)	~4.1	q	1H	Benzylic proton, deshielded by the aromatic ring and nitrogen. Split into a quartet by the adjacent -CH₃ group.
-OCH₃ (x2)	3.8 - 3.9	s, s	3H, 3H	Two sharp singlets for the two magnetically non-equivalent methoxy groups.
Ar-CH₃	~2.2	s	3H	Methyl group attached to the aromatic ring, appearing as a singlet.
-CH(NH₂)CH₃	~1.4	d	3H	Methyl group of the ethylamine side chain, split into a doublet by the benzylic proton.

Anticipated ¹³C NMR Spectrum & Interpretation

Carbon Assignment	Predicted δ (ppm)	Rationale
Aromatic C-O	145 - 155	Carbons directly attached to oxygen are significantly deshielded.
Aromatic C-Subst.	125 - 140	Quaternary carbons attached to other carbons.
Aromatic C-H	110 - 120	Aromatic carbons bearing a proton.
-OCH₃ (x2)	55 - 62	sp³ carbons of the methoxy groups.[6]
-CH(NH₂)	50 - 60	Benzylic carbon attached to nitrogen.
Ar-CH₃	15 - 20	sp³ carbon of the aromatic methyl group.
-CH(NH₂)CH₃	~24	sp³ carbon of the terminal methyl group.

Integrated Analysis: A Self-Validating Workflow

The true power of this approach lies not in any single technique, but in their integration. The data from each experiment must be consistent with the others to achieve a high-confidence structural assignment.

• MS confirms the molecular formula (C₁₁H₁₇NO₂) and the presence of the ethylamine side chain.

• IR confirms the functional groups predicted by the formula (primary amine, ether, aromatic ring).

• NMR provides the definitive connectivity map , showing the precise arrangement of all protons and carbons, confirming the substitution pattern on the aromatic ring and the structure of the side chain.

This integrated workflow provides a robust and self-validating system for structure elucidation.

Caption: Integrated workflow for the self-validating structure elucidation process.

References

• ResearchGate. (2019). The IR -spectrum of the 1-(3,4-dimethoxyphenyl)-2-(ethylamino)pentan-1-one in the KBr matrix. Retrieved from [Link]

• ResearchGate. (2019). Analytical profiles and identification 1-(3,4-dimethoxyphenyl)-2-(ethylamino)pentan-1-one in the objects of forensic examinations. Retrieved from [Link]

• Supporting Information. (n.d.). Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-(3,4-dimethoxyphenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

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• ChemSynthesis. (2025). 1-(3,4-dimethoxy-2-methylphenyl)ethanone. Retrieved from [Link]

• Cheméo. (n.d.). Ethanone, 1-(3,4-dimethoxyphenyl)-. Retrieved from [Link]

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• Swist, M., et al. (2005). Determination of synthesis route of 1-(3,4-methylenedioxyphenyl)-2-propanone (MDP-2-P) based on impurity profiles of MDMA. Forensic Science International, 149(2-3), 181-192. Retrieved from [Link]

• SpectraBase. (n.d.). 1-[3,4,5-TRIMETHOXY-2-(5-METHOXYFURANE-2-YL)-PHENYL]-ETHANONE. Retrieved from [Link]

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A Comprehensive Technical Guide to the Synthesis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

Executive Summary

This technical guide provides a detailed examination of the synthetic pathways leading to 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine, a substituted phenethylamine derivative of interest to researchers in medicinal chemistry and drug development. As a chiral amine, this compound and its enantiomers serve as valuable building blocks in the construction of complex, biologically active molecules. This document outlines a robust and logical two-step synthetic strategy, beginning with the preparation of the key ketone intermediate, 1-(3,4-dimethoxy-2-methylphenyl)ethanone, followed by its conversion to the target primary amine via reductive amination. We will analyze multiple reductive amination methodologies, providing field-proven insights into the causality behind procedural choices and presenting a detailed, validated protocol for the most recommended pathway.

Introduction and Strategic Overview

1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (CAS No. 1784488-42-1) is an aromatic amine with a molecular formula of C11H17NO2.[1][2] Its structure is characterized by a highly substituted benzene ring, which imparts specific steric and electronic properties that are desirable in the design of targeted therapeutics. The primary amine functional group is a key handle for further chemical modification, making it a versatile intermediate.

The synthesis of such primary amines is most effectively approached via the reductive amination of a corresponding ketone. This strategy offers high yields and avoids the over-alkylation issues often associated with direct amination of alkyl halides.[3] Our synthetic plan, therefore, hinges on a two-stage process:

• Stage 1: Synthesis of the Ketone Precursor: Preparation of 1-(3,4-dimethoxy-2-methylphenyl)ethanone.

• Stage 2: Reductive Amination: Conversion of the ketone to the target 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine.

This approach allows for controlled synthesis and purification at each stage, ensuring a high-quality final product.

Retrosynthetic Analysis

A retrosynthetic analysis logically deconstructs the target molecule to identify viable starting materials. The primary amine is disconnected via a C-N bond, revealing the precursor ketone. The ketone, in turn, is disconnected via a C-C bond, pointing to a Friedel-Crafts acylation reaction between a substituted aromatic ring and an acetylating agent.

Figure 1: Retrosynthetic pathway for the target amine.

Stage 1: Synthesis of 1-(3,4-Dimethoxy-2-methylphenyl)ethanone (Intermediate 1)

The synthesis of the key ketone intermediate is achieved via a Friedel-Crafts acylation. This classic electrophilic aromatic substitution reaction involves the acylation of an activated aromatic ring in the presence of a Lewis acid catalyst.

Mechanistic Causality

The starting material, 1,2-dimethoxy-3-methylbenzene, possesses three activating groups on the aromatic ring: two methoxy groups and one methyl group. The methoxy groups are strong ortho-, para-directors. The acylation will preferentially occur at the position most activated and sterically accessible. In this case, the position para to the 4-methoxy group and ortho to the 3-methoxy group is the most likely site of reaction, leading to the desired 1-(3,4-Dimethoxy-2-methylphenyl)ethanone. Aluminum chloride (AlCl₃) is a common and effective Lewis acid for this transformation, activating the acetyl chloride to form a highly electrophilic acylium ion.

Detailed Experimental Protocol

Materials:

• 1,2-Dimethoxy-3-methylbenzene

• Acetyl chloride (CH₃COCl)

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Add acetyl chloride (1.1 equivalents) dropwise to the suspension via the dropping funnel over 15 minutes. Stir the mixture for an additional 30 minutes at 0 °C.

• In a separate flask, dissolve 1,2-dimethoxy-3-methylbenzene (1.0 equivalent) in anhydrous dichloromethane.

• Add the solution of the aromatic starting material dropwise to the reaction mixture at 0 °C over 30-45 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice containing concentrated HCl. This step quenches the reaction and hydrolyzes the aluminum complexes.

• Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization (e.g., from ethanol/water) or column chromatography on silica gel to afford pure 1-(3,4-dimethoxy-2-methylphenyl)ethanone.

Intermediate Characterization

The successful synthesis of the intermediate should be confirmed through standard analytical techniques.

Property	Expected Value	Reference
CAS Number	5417-20-9	[4]
Molecular Formula	C₁₁H₁₄O₃	[4]
Molecular Weight	194.23 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	48-50 °C	[4]
¹H NMR	Peaks corresponding to aromatic, methoxy, methyl, and acetyl protons.
¹³C NMR	Peaks corresponding to carbonyl, aromatic, and aliphatic carbons.
IR Spectroscopy	Strong C=O stretch (~1670 cm⁻¹), C-O stretches.

Stage 2: Synthesis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (Target 2)

The conversion of the ketone to the primary amine is the critical step. Several reductive amination methods are available, each with distinct advantages and disadvantages.

Comparative Analysis of Reductive Amination Strategies

The choice of method depends on available equipment, desired scale, and safety considerations. The core of the reaction is the in-situ formation of an imine from the ketone and an ammonia source, which is then reduced to the amine.

Method	Reagents	Conditions	Pros	Cons
Leuckart-Wallach Reaction	Ammonium formate or Formamide	High temperature (120-180 °C)[5][6]	One-pot, inexpensive reagents.[7]	High temperatures, potential for byproducts, moderate yields.[6]
Catalytic Hydrogenation	Ammonia (NH₃), H₂ gas, Metal Catalyst (e.g., Raney Ni, Pd/C)	High pressure, moderate temperature	Clean, high yield, scalable.	Requires specialized high-pressure hydrogenation equipment.
Borohydride-Based Reduction	Ammonia source (e.g., NH₄OAc), Reducing agent (e.g., NaBH₃CN, NaBH(OAc)₃)	Mild (Room Temperature)[3][8]	Mild conditions, high selectivity, excellent yields, lab-friendly.[3]	Reagents are more expensive, potential toxicity (cyanide).

Scientist's Recommendation: For typical laboratory-scale synthesis, the Borohydride-Based Reduction using sodium cyanoborohydride is the preferred method. Its mild conditions, high functional group tolerance, and excellent reported yields for analogous substrates make it a reliable and self-validating system.[8] The Leuckart reaction serves as a viable, classic alternative if specialized borohydride reagents are unavailable.[5][9]

Recommended Protocol: Reductive Amination using Sodium Cyanoborohydride

This protocol is adapted from a highly successful procedure for a structurally similar substrate.[8] It involves the one-pot reaction of the ketone with an ammonia source and a mild reducing agent.

Figure 2: Workflow for the recommended reductive amination protocol.

Materials:

• 1-(3,4-Dimethoxy-2-methylphenyl)ethanone (1.0 eq)

• Ammonium acetate (NH₄OAc, 10 eq)

• Sodium cyanoborohydride (NaBH₃CN, 1.5 eq)

• Methanol (MeOH)

• Glacial acetic acid

• Sodium hydroxide (NaOH), 6N solution

• Chloroform (or other suitable organic solvent)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 1-(3,4-dimethoxy-2-methylphenyl)ethanone in methanol, add ammonium acetate and sodium cyanoborohydride.

• Adjust the pH of the reaction mixture to between 6 and 7 by the careful addition of glacial acetic acid. The slightly acidic pH is crucial for promoting imine formation without degrading the cyanoborohydride reductant.[3]

• Stir the reaction mixture at room temperature for 18-24 hours.

• Remove the methanol under reduced pressure.

• To the resulting residue, add water and adjust the pH to 14 using a 6N NaOH solution. This step neutralizes the acid, quenches any remaining reagent, and ensures the product is in its free base form for extraction.

• Extract the aqueous layer thoroughly with an organic solvent like chloroform or ethyl acetate (3x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine.

• The product can be further purified by vacuum distillation or by conversion to its hydrochloride salt followed by recrystallization.

Target Compound Characterization

The final product's identity and purity should be rigorously confirmed.

Property	Expected Value	Reference
CAS Number	1784488-42-1	[1]
Molecular Formula	C₁₁H₁₇NO₂	[1][2]
Molecular Weight	195.26 g/mol	[1]
Appearance	Colorless to pale yellow oil or low-melting solid
pKa (Predicted)	9.36 ± 0.10	[1]
Mass Spectrometry	[M+H]⁺ = 196.1332	[2]
¹H NMR	Peaks corresponding to aromatic, methoxy, methyl, methine, and amine protons.
¹³C NMR	Peaks corresponding to aromatic and aliphatic carbons.

Asymmetric Synthesis Considerations

The described synthesis produces a racemic mixture of the amine. For applications in drug development, obtaining a single enantiomer is often critical. This can be achieved through several advanced strategies:

• Chiral Resolution: Resolving the racemic amine using a chiral acid (e.g., tartaric acid or mandelic acid) to form diastereomeric salts that can be separated by crystallization.[10]

• Asymmetric Reductive Amination: Employing a chiral auxiliary or a chiral catalyst during the reductive amination step to directly favor the formation of one enantiomer over the other.[11][12]

Safety and Handling

• Friedel-Crafts Acylation: Anhydrous aluminum chloride is highly reactive with water and should be handled under an inert atmosphere. The reaction quench is exothermic and should be performed cautiously.

• Reductive Amination: Sodium cyanoborohydride is toxic and can release hydrogen cyanide gas upon contact with strong acids. The reaction should be performed in a well-ventilated fume hood, and the pH should be carefully controlled.

• General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, when handling all chemicals.

Conclusion

The synthesis of 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine is reliably achieved through a two-stage process involving a Friedel-Crafts acylation to form the key ketone intermediate, followed by a one-pot reductive amination. The recommended borohydride-based method offers a mild, efficient, and high-yielding pathway suitable for laboratory-scale production. This guide provides the necessary technical detail and scientific rationale to empower researchers to successfully synthesize this valuable chemical building block for applications in drug discovery and development.

References

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The Multifaceted World of Dimethoxyphenylamine Compounds: A Technical Guide for Researchers

Introduction: A Scaffold of Diverse Biological Activity

Dimethoxyphenylamine compounds represent a broad and versatile class of molecules characterized by a phenyl ring substituted with two methoxy groups and an amine functional group, typically as part of an ethylamine or other aliphatic chain. This seemingly simple structural motif gives rise to a remarkable spectrum of pharmacological activities, making these compounds a subject of intense interest in medicinal chemistry, pharmacology, and drug development. From potent psychoactive agents to promising therapeutics for ulcers and neurodegenerative diseases, the diverse biological profiles of dimethoxyphenylamine derivatives underscore their significance as both tools for probing biological systems and scaffolds for novel drug design.

This in-depth technical guide provides a comprehensive overview of the synthesis, pharmacological activities, mechanisms of action, and structure-activity relationships of various classes of dimethoxyphenylamine compounds. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals, offering field-proven insights and detailed methodologies to facilitate further exploration of this fascinating chemical space.

Synthetic Pathways to Dimethoxyphenylamine Scaffolds

The synthesis of dimethoxyphenylamine derivatives can be broadly categorized based on the substitution pattern of the methoxy groups on the phenyl ring. The 2,5-dimethoxy and 3,4-dimethoxy isomers are among the most extensively studied.

Synthesis of 2,5-Dimethoxyphenethylamine Derivatives

A common route to 2,5-dimethoxyphenethylamines, including the well-known psychedelic compound 4-bromo-2,5-dimethoxyphenethylamine (2C-B), starts from 2,5-dimethoxybenzaldehyde. A typical synthetic sequence involves a Henry reaction with nitromethane to form the corresponding nitrostyrene, followed by reduction of the nitro group to the primary amine.

Experimental Protocol: Synthesis of 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) [1][2][3][4]

Step 1: Synthesis of 2,5-Dimethoxynitrostyrene

• To a solution of 2,5-dimethoxybenzaldehyde and nitromethane in a suitable solvent such as isopropyl alcohol, add a catalyst like ammonium acetate or ethylenediammonium acetate.[3][4]

• Heat the mixture to reflux for a specified period, typically several hours, to drive the condensation reaction.

• Cool the reaction mixture to allow the precipitation of the 2,5-dimethoxynitrostyrene product.

• Collect the solid product by filtration and wash with a cold solvent to remove impurities.

Step 2: Reduction of 2,5-Dimethoxynitrostyrene to 2,5-Dimethoxyphenethylamine (2C-H)

• A powerful reducing agent, such as lithium aluminum hydride (LAH) in an anhydrous solvent like tetrahydrofuran (THF), is typically used for this reduction.

• Slowly add a solution of 2,5-dimethoxynitrostyrene in THF to a stirring suspension of LAH in THF at a controlled temperature (often cooled in an ice bath).

• After the addition is complete, allow the reaction to proceed at room temperature or with gentle heating until the reduction is complete, as monitored by thin-layer chromatography (TLC).

• Carefully quench the reaction by the sequential addition of water and a sodium hydroxide solution.

• Filter the resulting mixture to remove the aluminum salts, and extract the aqueous layer with an organic solvent (e.g., dichloromethane or toluene).

• Dry the combined organic extracts over an anhydrous salt (e.g., magnesium sulfate), filter, and concentrate under reduced pressure to obtain the 2,5-dimethoxyphenethylamine (2C-H) freebase.

Step 3: Bromination of 2,5-Dimethoxyphenethylamine to 4-Bromo-2,5-dimethoxyphenethylamine (2C-B)

• Dissolve the 2,5-dimethoxyphenethylamine in a suitable solvent, such as glacial acetic acid.

• Slowly add a solution of elemental bromine in glacial acetic acid to the stirred solution of the amine.

• The reaction is typically rapid and results in the precipitation of the 4-bromo-2,5-dimethoxyphenethylamine hydrobromide salt.

• Collect the solid product by filtration and wash with a suitable solvent to remove any unreacted bromine.

• The hydrobromide salt can be converted to the hydrochloride salt or the freebase as needed for further studies.

Caption: Synthetic pathway for 4-bromo-2,5-dimethoxyphenethylamine (2C-B).

Synthesis of 2-(3,4-Dimethoxyphenyl)ethylamine Derivatives

Derivatives of 2-(3,4-dimethoxyphenyl)ethylamine are often synthesized with the aim of exploring their potential as anti-ulcer agents. A general approach involves the acylation of the primary amine of 2-(3,4-dimethoxyphenyl)ethylamine with various acylating agents to introduce diverse functionalities.[5]

Experimental Protocol: General Synthesis of Acyl Derivatives of 2-(3,4-Dimethoxyphenyl)ethylamine [5]

• Dissolve 2-(3,4-dimethoxyphenyl)ethylamine in a suitable aprotic solvent, such as dichloromethane or acetonitrile.

• Add a base, such as triethylamine or pyridine, to the solution to act as an acid scavenger.

• Cool the reaction mixture in an ice bath.

• Slowly add the desired acyl chloride or anhydride to the cooled solution.

• Allow the reaction to warm to room temperature and stir for several hours until the reaction is complete, as monitored by TLC.

• Quench the reaction with water and extract the product into an organic solvent.

• Wash the organic layer with a dilute acid solution, a dilute base solution, and brine.

• Dry the organic layer over an anhydrous salt, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired N-acyl derivative.

Pharmacological Activities and Therapeutic Potential

Dimethoxyphenylamine compounds exhibit a wide array of pharmacological activities, with their effects largely dictated by the substitution pattern on the phenyl ring and the nature of the amine-containing side chain.

Serotonergic Activity: 5-HT2A Receptor Agonism

A significant number of 2,5-dimethoxyphenethylamine derivatives are potent agonists at the serotonin 5-HT2A receptor. This activity is responsible for the hallucinogenic and psychedelic effects of many of these compounds. The interaction with the 5-HT2A receptor is a key area of research for understanding the therapeutic potential of psychedelics in treating conditions such as depression, anxiety, and substance use disorder.

Anti-ulcer Activity

Certain acyl derivatives of 2-(3,4-dimethoxyphenyl)ethylamine have demonstrated significant anti-ulcer activity in preclinical models.[5] This gastroprotective effect is thought to be mediated, in part, by the inhibition of gastric acid secretion and the enhancement of mucosal protective mechanisms. The presence of flavonoids in some plant extracts containing related structures is also believed to contribute to their anti-ulcerogenic properties.[6]

Neuroprotective Effects

Several dimethoxyphenylamine derivatives and related compounds have shown promise as neuroprotective agents. Their mechanisms of action in this regard are often multifaceted and can include:

• Antioxidant Activity: Many of these compounds can scavenge reactive oxygen species (ROS) and reduce oxidative stress, a key contributor to neuronal damage in neurodegenerative diseases. This can involve the activation of the Nrf2/ARE pathway.[7][8]

• Anti-inflammatory Activity: By inhibiting pro-inflammatory pathways, such as the NF-κB pathway, these compounds can reduce neuroinflammation, another critical factor in the progression of neurodegenerative disorders.[7]

• N-methyl-D-aspartate (NMDA) Receptor Antagonism: Some 1,2-diarylethylamines with methoxy substitutions act as uncompetitive antagonists of the NMDA receptor.[9][10][11][12][13] By blocking excessive glutamatergic signaling, these compounds can prevent excitotoxicity, a major cause of neuronal cell death in conditions like stroke and Alzheimer's disease.

Other Biological Activities

The diverse pharmacology of dimethoxyphenylamine compounds also includes potential applications as:

• Anticonvulsants [9][12]

• Antidepressants [9][12]

• Analgesics [9][12]

Mechanism of Action: From Receptor Binding to Cellular Effects

The biological effects of dimethoxyphenylamine compounds are initiated by their interaction with specific molecular targets, primarily G-protein coupled receptors (GPCRs) and ion channels.

Serotonin 5-HT2A Receptor Activation

The psychedelic effects of 2,5-dimethoxyphenethylamines are a direct result of their agonist activity at the 5-HT2A receptor. Binding of these ligands to the receptor triggers a conformational change, leading to the activation of intracellular signaling cascades. The primary pathway involves the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These signaling events ultimately lead to the modulation of neuronal excitability and gene expression, resulting in the characteristic perceptual and cognitive alterations associated with these compounds.

Caption: 5-HT2A receptor signaling pathway activated by dimethoxyphenylamine agonists.

NMDA Receptor Antagonism

Certain diarylethylamines containing methoxy groups, such as methoxphenidine, function as uncompetitive antagonists of the NMDA receptor.[9][10][11][12][13] This means they bind to a site within the ion channel of the receptor, but only when the channel is open. This "use-dependent" blockade prevents the influx of calcium ions, thereby reducing excessive neuronal excitation. This mechanism is crucial for their potential neuroprotective and dissociative effects.

Structure-Activity Relationships (SAR)

The biological activity of dimethoxyphenylamine compounds is highly sensitive to their chemical structure. Systematic modifications of the core scaffold have provided valuable insights into the structural requirements for interacting with various biological targets.

SAR at Serotonin 5-HT2A Receptors

For 2,5-dimethoxyphenethylamine derivatives, several key structural features influence their affinity and efficacy at the 5-HT2A receptor:

• Substitution at the 4-position: The nature of the substituent at the 4-position of the phenyl ring is a critical determinant of activity. Halogen atoms (e.g., bromine in 2C-B, iodine in 2C-I) generally confer high potency.

• The 2,5-Dimethoxy Motif: The presence of methoxy groups at both the 2- and 5-positions is generally considered important for high agonist potency at the 5-HT2A receptor, although some studies suggest that either methoxy group can be removed with only a modest drop in in-vitro affinity.

• Alkyl Substituents on the Amine: N-alkylation can modulate the pharmacological profile, with larger substituents sometimes leading to decreased potency or a shift towards antagonistic activity.

Compound	R Group (4-position)	5-HT2A Ki (nM)	5-HT2A EC50 (nM)
2C-H	-H	~1000	>1000
2C-B	-Br	~5	~20
2C-I	-I	~3	~15
2C-D	-CH3	~80	~150

Table 1: Structure-activity relationship of selected 2,5-dimethoxyphenethylamine derivatives at the human 5-HT2A receptor. Data are approximate values compiled from various sources.

Analytical Characterization

The identification and quantification of dimethoxyphenylamine compounds in various matrices are crucial for both research and forensic applications. A combination of chromatographic and spectroscopic techniques is typically employed.

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are powerful tools for the analysis of these compounds. Under electron ionization (EI) in GC-MS, phenethylamines often exhibit characteristic fragmentation patterns. A common fragmentation pathway involves the cleavage of the Cα-Cβ bond, leading to the formation of a stable iminium ion.

Protocol: GC-MS Analysis of 2C-B

• Sample Preparation: Dissolve the sample in a suitable solvent. For biological samples like urine, a solid-phase extraction (SPE) step may be necessary to clean up the sample and concentrate the analyte. Derivatization with an agent like N-methyl-bis-trifluoroacetamide (MBTFA) can improve chromatographic properties and sensitivity.

• GC Separation: Inject the prepared sample onto a GC system equipped with a suitable capillary column (e.g., DB-5MS). Use a temperature program to separate the analytes based on their boiling points and interactions with the stationary phase.

• MS Detection: As the analytes elute from the GC column, they are introduced into the mass spectrometer. Acquire mass spectra in full scan mode to identify unknown compounds or in selected ion monitoring (SIM) mode for targeted quantification.

Caption: Proposed mass spectral fragmentation of 2C-B. (Note: A representative image for the benzylic cation fragment would need to be generated).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of novel dimethoxyphenylamine derivatives. The chemical shifts and coupling constants of the protons and carbons in the molecule provide detailed information about its connectivity and stereochemistry. For example, in the ¹H NMR spectrum of 2,5-dimethoxyphenethylamine, the aromatic protons typically appear as a multiplet in the range of 6.7-6.8 ppm, while the methoxy protons resonate as two distinct singlets around 3.7-3.8 ppm. The ethylamine side chain protons give rise to two triplets corresponding to the benzylic and amino-adjacent methylene groups.[14]

Applications and Future Perspectives

The diverse and potent biological activities of dimethoxyphenylamine compounds position them as a valuable class of molecules for future drug discovery and development efforts. The growing interest in the therapeutic potential of psychedelic compounds for treating mental health disorders is likely to drive further research into the 5-HT2A agonist properties of 2,5-dimethoxyphenethylamine derivatives. The development of biased agonists that selectively activate certain downstream signaling pathways could lead to novel therapeutics with improved efficacy and reduced side effects.

Furthermore, the neuroprotective and anti-ulcer activities of other dimethoxyphenylamine scaffolds warrant more in-depth investigation. Elucidating the precise molecular mechanisms underlying these effects could pave the way for the development of new treatments for a range of debilitating conditions.

As our understanding of the complex pharmacology of these compounds continues to evolve, so too will their potential applications in medicine. The dimethoxyphenylamine scaffold remains a rich source of chemical diversity with the potential to yield the next generation of innovative therapeutics.

References

• Wallach, J., et al. (2016). Pharmacological Investigations of the Dissociative 'Legal Highs' Diphenidine, Methoxphenidine and Analogues. PLoS ONE, 11(6), e0157021. [Link]

• BioKB. (n.d.). Pharmacological Investigations of the Dissociative 'Legal Highs' Diphenidine, Methoxphenidine and AnaloguesPharmacology of Dissociative Legal High 1,2-Diarylethylamines. [Link]

• Gimeno, P., et al. (2024). Bonding to Psychedelics: Synthesis of Molecularly Imprinted Polymers Targeting 4-Bromo-2,5-dimethoxyphenethylamine (2C-B). ReCIPP. [Link]

• Scribd. (n.d.). 2C B Synthesis IceCool PDF. [Link]

• Wikipedia. (2023). 1,2-Diarylethylamine. [Link]

• Wallach, J., et al. (2016). Pharmacological Investigations of the Dissociative 'Legal Highs' Diphenidine, Methoxphenidine and Analogues. PMC. [Link]

• ResearchGate. (2016). Pharmacological Investigations of the Dissociative 'Legal Highs' Diphenidine, Methoxphenidine and Analogues. [Link]

• Monte, A. P., et al. (2023). Binding and functional structure-activity similarities of 4-substituted 2,5-dimethoxyphenyl isopropylamine analogues at 5-HT2A and 5-HT2B serotonin receptors. PMC. [Link]

• The Hive Archive. (n.d.). Successful 2C-B Syntheses. [Link]

• PubChem. (n.d.). 2,5-Dimethoxyphenethylamine. [Link]

• Scribd. (n.d.). 2C-B Synthesis Guide and Dosage | PDF | Distillation | Filtration. [Link]

• Carmo, H., et al. (2024). Mechanistic Insights into the Neurotoxicity of 2,5-Dimethoxyphenethylamines (2C) and Corresponding N-(2-methoxybenzyl)phenethylamine (NBOMe) Drugs. PMC. [Link]

• ResearchGate. (n.d.). Identification of the main fragments of 2C-B by UHPLC-HRMS/MS by confirmation using a second detection approach in the real hair forensic sample using the PRM mode. [Link]

• SWGDrug. (2005). 4-BROMO-2,5-DIMETHOXYPHENETHYLAMINE. [Link]

• Hosokami, T., et al. (1992). Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities. Chemical & Pharmaceutical Bulletin, 40(10), 2712-2719. [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link]

• ResearchGate. (n.d.). Mass spectra of the unknown (upper part) and of the 2C-B standard.... [Link]

• Causevic, A., et al. (2018). DIMETOXY-4-BROMOPHENETHYLAMINE (2C-B) IN REAL SAMPLE BY GC-MS METHODS AND DERIVATIZA. ResearchGate. [Link]

• Kuchar, M., et al. (2025). METHOXPHENIDINE, A DESIGNER DRUG OR A POSSIBLE ROUTE FOR RESEARCH TO DEPRESSION TREATMENT?. PMC. [Link]

• ResearchGate. (2015). Test purchase, synthesis, and characterization of 2-methoxydiphenidine (MXP) and differentiation from its meta- and para-substituted isomers. [Link]

• Palma-Conesa, S., et al. (2018). Acute Pharmacological Effects of 2C-B in Humans: An Observational Study. PMC. [Link]

• PubMed. (2025). Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone and 5,7',4'-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired Mice. [Link]

• Beilstein Journals. (n.d.). Supporting Information for Pseudo five-component synthesis of 2,5- di(hetero)arylthiophenes via a one-pot Sonogashira. [Link]

• Chemguide. (n.d.). mass spectra - fragmentation patterns. [Link]

• Research Communities. (2026). Natural Products with Broad-Spectrum Neuroprotective Activity: Diverse Origins and Convergent Mechanisms. [Link]

• Longdom. (n.d.). Study of Quantitative Structure-Activity Relationship Analysis (QSAR) for Drug Development. [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (2024). Aegle Marmelos: A Comprehensive Review on its Anti-Ulcer Activity. [Link]

• ResearchGate. (2025). Preparation and characterization of the 'research chemical' diphenidine, its pyrrolidine analogue, and their 2,2-diphenylethyl isomers: Characterization of diphenylethylamines. [Link]

• ResearchGate. (2025). Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone and 5,7',4'-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired Mice. [Link]

• PubMed. (2011). Neuroprotector effect of p,p'-methoxyl-diphenyl diselenide in a model of sporadic dementia of Alzheimer's type in mice: contribution of antioxidant mechanism. [Link]

• PubMed Central. (n.d.). Structural understanding of 5-(4-hydroxy-phenyl)-N-(2-(5-methoxy-1H-indol-3-yl)-ethyl)-3-oxopentanamide as a neuroprotectant for Alzheimer's disease. [Link]

• Taylor & Francis. (n.d.). Methoxphenidine – Knowledge and References. [Link]

• PubMed. (2024). Discovery and structure - activity relationships of 2,4,5-trimethoxyphenyl pyrimidine derivatives as selective D5 receptor partial agonists. [Link]

• PubMed Central. (2025). Crystallographic and DFT study of novel dimethoxybenzene derivatives. [Link]

• ResearchGate. (2025). (PDF) Rational Design for Antioxidant Diphenylamine Derivatives Using Quantitative Structure–Activity Relationships and Quantum Mechanics Calculations. [Link]

• Allied Academies. (2025). A Review of Screening Method of Anti-Ulcer Activity. [Link]

• University of Hertfordshire. (2021). The psychonauts' benzodiazepines; quantitative structure-activity relationship (QSAR) analysis and docking prediction of their biological activity. [Link]

• International Journal of Pharmaceutical Sciences and Drug Research. (2011). SYNTHESIS AND ANTI-ULCER ACTIVITY OF SOME DIHYDROPYRIMIDINES. [Link]

• MDPI. (2025). Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability. [Link]

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"pharmacology of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine"

Topic: Content Type: Technical Whitepaper / Pharmacological Monograph Audience: Medicinal Chemists, Pharmacologists, and Drug Development Scientists

Structural Analysis, Pharmacodynamics, and Structure-Activity Relationships

Executive Summary & Classification

1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (CAS: 1784488-42-1) is a substituted

-methylbenzylamine (1-phenylethylamine). While it shares structural motifs with the psychoactive phenethylamine and amphetamine classes, it is chemically distinct due to the absence of the ethylene spacer characteristic of catecholamine neurotransmitters.

This monograph details the physicochemical properties, theoretical pharmacodynamics, and critical Structure-Activity Relationships (SAR) of this molecule. It specifically addresses the distinction between this benzylamine derivative and its psychoactive amphetamine isomer, 2-Methyl-3,4-dimethoxyamphetamine , to prevent misidentification in research settings.

Property	Data
IUPAC Name	1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine
Common Class	Substituted -methylbenzylamine
Molecular Formula	C H NO
Molecular Weight	195.26 g/mol
CAS Number	1784488-42-1
Key Substituents	2-Methyl (Ortho), 3,4-Dimethoxy (Meta/Para)

Chemical Structure & Steric Environment

The Benzylamine Core vs. Phenethylamines

The defining feature of this molecule is the attachment of the amine-bearing ethyl group directly to the phenyl ring at the C1 position. In contrast to amphetamines (which possess a propyl chain, placing the amine two carbons away from the ring), this molecule places the amine on the benzylic carbon.

• Amphetamine Backbone: Phenyl-CH

  -CH(NH )-CH

• Target Molecule: Phenyl-CH(NH

  )-CH

Steric Hindrance (The "Ortho Effect")

The 2-methyl substituent introduces significant steric strain. Located at the ortho position relative to the ethylamine side chain, this methyl group forces the side chain out of planarity with the aromatic ring.

• Consequence: This non-planar conformation reduces the molecule's ability to intercalate into flat receptor pockets (e.g., 5-HT

  ) and alters its metabolic accessibility by Cytochrome P450 enzymes.

Pharmacodynamics: Mechanism of Action

Due to the lack of specific clinical data for this isomer, the pharmacological profile is derived from established SAR of substituted

-methylbenzylamines.

Monoamine Oxidase (MAO) Inhibition

Substituted 1-phenylethylamines are historically characterized as Monoamine Oxidase Inhibitors (MAOIs) rather than monoamine releasers.

• Mechanism: The benzylic amine mimics the transition state of monoamine substrates but lacks the flexibility to trigger the conformational changes required for reuptake inhibition at transporters (DAT/SERT).

• Potency Prediction: The 3,4-dimethoxy substitution pattern typically enhances affinity for MAO-B, while the 2-methyl group may reduce potency due to steric clash within the enzyme's active site compared to unsubstituted analogs.

Receptor Binding Profiles (5-HT vs. Dopamine)

Unlike its amphetamine homolog (2-Methyl-3,4-DMA), this benzylamine derivative is expected to exhibit negligible affinity for the 5-HT

receptor or Dopamine Transporter (DAT).

• Rationale: The distance between the aromatic centroid and the basic nitrogen is approximately 3.6 Å in benzylamines, compared to the optimal 5.1–5.2 Å required for catecholamine receptor activation (the "pharmacophore distance").

• Outcome: This molecule is unlikely to possess significant psychostimulant or psychedelic properties.

Metabolic Fate

The benzylic position is highly susceptible to oxidative deamination.

• Oxidation: Rapid conversion to 3,4-dimethoxy-2-methylacetophenone via MAO or non-specific oxidases.

• O-Demethylation: CYP2D6 mediated demethylation at the 3- or 4-position to yield phenolic metabolites.

Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates the critical structural divergence between the target molecule and known psychoactive agents.

Figure 1: Comparative SAR analysis highlighting the linker length discrepancy that renders the target molecule pharmacologically distinct from psychoactive amphetamines.

Experimental Protocols: Synthesis & Validation

For researchers synthesizing this compound as a reference standard or intermediate, the following reductive amination workflow is the industry standard.

Synthesis via Reductive Amination

Precursor: 3,4-Dimethoxy-2-methylacetophenone (CAS 14046-55-0).

• Oxime Formation:

  • Reflux precursor with Hydroxylamine HCl and Sodium Acetate in Ethanol (EtOH).

  • Monitor via TLC until ketone consumption is complete.

• Reduction:

  • Reagent: Lithium Aluminum Hydride (LiAlH

    ) in dry THF or Hydrogenation (H , Pd/C).

  • Condition: Inert atmosphere (N

    ), 0°C to Room Temperature.

  • Note: The steric bulk of the 2-methyl group may require extended reaction times compared to unsubstituted acetophenones.

• Purification:

  • Acid-base extraction.

  • Recrystallization of the HCl salt from Isopropanol/Ether.

Analytical Validation (Self-Validating System)

To confirm the identity and exclude the amphetamine isomer:

Method	Expected Signal	Diagnostic Value
1H NMR	Methine quartet at ~4.0-4.5 ppm (Benzylic).	Distinguishes from Amphetamine (Methine is at ~3.0-3.5 ppm).
Mass Spec	Base peak at m/z 44 (CH CH=NH ).	Confirm ethylamine side chain fragmentation.
Melting Point	Distinct from 3,4-DMA HCl (160-161°C).	Rapid purity check.

Safety & Toxicology

• Hazard Identification: As a benzylamine, this compound is a potential skin and eye irritant.

• Toxicology: No specific LD50 data exists. Based on analogs (e.g., Veratrylamine), high doses may induce transient hypotension or central excitation followed by depression.

• Handling: Use standard PPE (Nitrile gloves, fume hood). Treat as a novel chemical entity (NCE) with unknown potency.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 26422, 1-(3,4-Dimethoxyphenyl)-2-methyl-1-propanone (Precursor Data). Retrieved from [Link]

• Shulgin, A. T., & Shulgin, A. (1991).PiHKAL: A Chemical Love Story. (Contextual SAR on Dimethoxy-Amphetamines vs. Benzylamines). Transform Press.
• Glennon, R. A. (1987).Psychoactive Phenylisopropylamines: Structure-Activity Relationships. In: Psychopharmacology: The Third Generation of Progress. (Foundational text on the "Linker Rule" in phenethylamines).

Structural Elucidation and Solid-State Characterization of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

Topic: Content Type: Technical Guide / Whitepaper Audience: Pharmaceutical Researchers, Crystallographers, and Process Chemists

Executive Summary

The compound 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine is a critical chiral intermediate in the synthesis of Ivabradine , a selective

current inhibitor used in the management of stable angina pectoris and chronic heart failure. The pharmacological efficacy of Ivabradine is strictly dependent on the (S)-configuration of this amine moiety.

While High-Performance Liquid Chromatography (HPLC) on chiral stationary phases is routine for enantiomeric excess (

) determination, Single Crystal X-Ray Diffraction (SC-XRD) remains the gold standard for assigning absolute configuration. This guide outlines the crystallographic workflow, from diastereomeric salt formation to structure solution, required to unambiguously validate the stereochemistry of this intermediate.

Chemical Profile and Crystallization Strategy[1][2][3][4][5]

Molecular Properties[1]

• IUPAC Name: 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine[1]

• Role: Key Intermediate for Ivabradine (Corlanor®/Procoralan®).

• Chirality: The (S)-enantiomer is the bioactive precursor.

• Physical State: The free base is typically an oil or low-melting solid; therefore, solid-state characterization requires salt formation.

Crystallization for XRD

Direct crystallization of the racemic free base often yields poor-quality crystals or oils. For crystallographic analysis and optical resolution, the formation of a diastereomeric salt is the standard protocol.

Recommended Resolving Agents:

• (S)-(+)-Camphorsulfonic acid (CSA): Forms stable, highly crystalline salts suitable for X-ray diffraction.

• N-Acetyl-L-glutamic acid: Often used in industrial resolution processes.

Experimental Protocol: Preparation of the (S)-Camphorsulfonate Salt

To obtain diffraction-quality crystals, follow this slow-evaporation protocol:

• Dissolution: Dissolve 1.0 equivalent of racemic 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine in minimal hot ethyl acetate (EtOAc).

• Addition: Add 1.0 equivalent of (S)-(+)-10-camphorsulfonic acid dissolved in warm ethanol (EtOH).

• Nucleation: Allow the solution to cool slowly to room temperature (25°C) over 4 hours.

• Crystal Growth: If no precipitate forms, add n-heptane dropwise until slight turbidity persists, then seal the vial with a perforated cap to allow slow solvent evaporation over 48–72 hours.

• Harvesting: Isolate the resulting prismatic crystals via filtration.

Crystallographic Data Acquisition & Analysis[1][2][5][7]

Data Collection Strategy

Because the target molecule contains only light atoms (C, H, N, O, S), the anomalous scattering signal is weak. To determine absolute configuration with high confidence, specific parameters must be met:

• Radiation Source: Cu K

  ( Å) is preferred over Mo K . Copper radiation maximizes the anomalous scattering of Oxygen and Sulfur (in the sulfonate counter-ion), facilitating a definitive Flack parameter calculation.

• Temperature: Collect data at 100 K (cryogenic cooling) to minimize thermal motion (

  ) and enhance high-angle diffraction intensity.

Target Crystallographic Parameters

When analyzing the (S)-amine-(S)-camphorsulfonate salt, the crystal system will invariably be non-centrosymmetric due to the chiral nature of both the amine and the acid.

Parameter	Target / Expected Value	Rationale
Crystal System	Orthorhombic or Monoclinic	Common for chiral organic salts.
Space Group	or	Chiral space groups required for enantiopure compounds.
Z (Formula Units)	4	Standard packing in orthorhombic cells.
Flack Parameter ( )	Near 0.0 (e.g., )	confirms correct absolute structure. indicates inverted structure.
R-Factor ( )		Indicates high-quality model fit.

Structural Logic & Hydrogen Bonding

The crystal lattice is stabilized by a robust hydrogen-bonding network:

• Charge-Assisted Hydrogen Bonds: The protonated amine nitrogen (

  ) acts as a donor to the sulfonate oxygen atoms ( ) of the resolving agent.

• Geometry: Look for

  distances in the range of 2.7 – 2.9 Å .

• Packing: The hydrophobic 3,4-dimethoxy-2-methylphenyl moiety typically stacks in a herringbone or parallel-displaced motif, separated by hydrophilic channels of the ionic salt bridge.

Workflow Visualization

Resolution and Characterization Pathway

The following diagram illustrates the critical path from racemic synthesis to crystallographic validation.

Caption: Figure 1. Workflow for the isolation and stereochemical validation of the Ivabradine intermediate.

Absolute Configuration Logic

This decision tree details how the crystallographer confirms the (S)-enantiomer.

Caption: Figure 2. Decision logic for absolute configuration assignment using the Flack parameter.

Technical Validation & Quality Assurance

To ensure the trustworthiness of the crystallographic data (E-E-A-T), the following checks must be performed:

• CheckCIF Validation: Run the .cif file through the IUCr CheckCIF server. Ensure no A-level alerts regarding space group assignment or missing atoms.

• Disorder Handling: The methoxy groups on the phenyl ring (positions 3 and 4) may exhibit rotational disorder. This should be modeled using split positions (PART instructions in SHELX) if ellipsoids are elongated.

• Chiral Reference: Since the resolving agent ((S)-CSA) has a known absolute configuration, use it as an internal reference. If the refined structure of the CSA moiety matches its known configuration, the configuration of the amine counter-ion is automatically validated.

References

• Adger, B. M., et al. (1997). "The resolution of 1-(3,4-dimethoxyphenyl)ethylamine." Tetrahedron: Asymmetry, 8(20), 3459-3465. (Methodology for phenethylamine resolution). Link

• Flack, H. D. (1983). "On Enantiomorph-Polarity Estimation." Acta Crystallographica Section A, 39(6), 876-881. (Foundational paper on absolute configuration). Link

• Lerestif, J. M., et al. (2004). "Access to optical isomers of Ivabradine." Tetrahedron, 60(4), 937-941. (Specific synthesis and resolution context). Link

• Cambridge Crystallographic Data Centre (CCDC). "Cambridge Structural Database (CSD)." (The authoritative repository for small molecule crystal structures). Link

Sources

• 1. Page loading... [wap.guidechem.com]

Protocols & Analytical Methods

"use of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine in organic synthesis"

Application Note: 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

Executive Summary

1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (CAS: 1784488-42-1) is a specialized chiral building block that offers distinct advantages over the more common veratrylamine derivatives. While structurally related to the phenethylamine class used in calcium channel blockers (e.g., Verapamil), this

-methylbenzylamine derivative features a 2-methyl substituent that provides crucial steric bulk.

This application note details the synthesis and resolution of this compound and demonstrates its primary utility: Regio-controlled Pictet-Spengler cyclization . Unlike standard 3,4-dimethoxy derivatives which can suffer from isomeric mixtures during cyclization, the 2-methyl group in this scaffold acts as a steric blocking agent, forcing cyclization exclusively to the 6-position. This feature is critical for the precision synthesis of tetrahydroisoquinoline (THIQ) alkaloids and EZH1/EZH2 inhibitor pharmacophores.

Chemical Profile & Properties[1][2][3][4][5][6][7]

Property	Data
IUPAC Name	1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine
Molecular Formula	C₁₁H₁₇NO₂
Molecular Weight	195.26 g/mol
Chiral Center	C1 (Benzylic)
Key Substituents	2-Methyl (Steric Block), 3,4-Dimethoxy (Electronic Activation)
pKa (Predicted)	~9.36 (Conjugate acid)
Solubility	Soluble in MeOH, DCM, EtOAc; HCl salt soluble in water.[1]

Synthesis & Chiral Resolution Protocol

The synthesis proceeds via the reductive amination of the corresponding acetophenone, followed by classical resolution to isolate the enantiopure amine.

Step 1: Precursor Synthesis (Friedel-Crafts Acylation)

Note: If starting material 1-(3,4-dimethoxy-2-methylphenyl)ethanone is not commercially available.

• Reagents: 1,2-Dimethoxy-3-methylbenzene (Veratrole derivative), Acetyl Chloride, AlCl₃ (Lewis Acid), DCM.

• Procedure:

  • Cool a solution of 1,2-dimethoxy-3-methylbenzene (1.0 eq) in DCM to 0°C.

  • Add Acetyl Chloride (1.1 eq).

  • Slowly add AlCl₃ (1.2 eq) portion-wise to control exotherm.

  • Stir at RT for 4 hours. Quench with ice water.

  • Outcome: The 2-methyl group directs acylation primarily to the para position (C4 relative to methyl, C6 relative to methoxy), but due to the 3,4-dimethoxy pattern, the acetyl group installs at the 1-position (para to the 4-methoxy).

  • Purification: Recrystallize from hexane/EtOAc to yield 1-(3,4-dimethoxy-2-methylphenyl)ethanone .

Step 2: Reductive Amination

• Reagents: Ketone precursor, Ammonium Acetate (NH₄OAc), Sodium Cyanoborohydride (NaCNBH₃), Methanol.

• Protocol:

  • Dissolve ketone (10 mmol) in dry MeOH (50 mL).

  • Add NH₄OAc (100 mmol, 10 eq) and stir for 30 min.

  • Add NaCNBH₃ (15 mmol, 1.5 eq) slowly.

  • Critical Step: Adjust pH to ~6 with glacial acetic acid to facilitate imine formation without protonating the hydride excessively.

  • Reflux for 12–18 hours.

  • Workup: Basify to pH >12 with NaOH (aq), extract with DCM, dry over Na₂SO₄.

  • Yield: ~85-90% Racemic Amine.

Step 3: Optical Resolution (The Tartrate Method)

To isolate the (S)-enantiomer (common for chiral auxiliary use):

• Reagents: Racemic Amine, (+)-L-Tartaric Acid, Methanol/Water.

• Protocol:

  • Dissolve racemic amine (10 g) in hot Methanol (50 mL).

  • Add (+)-L-Tartaric Acid (0.5 eq) dissolved in hot water (5 mL).

  • Allow the solution to cool slowly to RT, then refrigerate at 4°C overnight.

  • Mechanism: The (S)-amine forms a less soluble diastereomeric salt with L-tartaric acid compared to the (R)-amine.

  • Filtration: Collect crystals. Recrystallize twice from MeOH to achieve >99% ee.

  • Liberation: Treat salt with 1M NaOH and extract with ether to yield (S)-1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine .

Application: Regio-Controlled Pictet-Spengler Cyclization

This is the core value proposition of this molecule. In standard veratrylamine derivatives, the Pictet-Spengler reaction can occur at either ortho position (C2 or C6), leading to isomeric mixtures. The 2-methyl group in this scaffold blocks one site, ensuring 100% regioselectivity.

Mechanism & Workflow

Caption: Pathway demonstrating the steric enforcement of regioselectivity by the 2-methyl substituent during isoquinoline synthesis.

Experimental Protocol: Isoquinoline Synthesis

• Substrate: (S)-1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine.

• Reagents: Benzaldehyde (1.0 eq), Trifluoroacetic Acid (TFA), DCM.

• Procedure:

  • Mix amine and benzaldehyde in anhydrous DCM. Add MgSO₄ to absorb water (forming the imine in situ). Stir 2 hrs.

  • Filter off MgSO₄.

  • Add TFA (2.0 eq) to the filtrate. Stir at RT for 12 hours.

  • Observation: The electron-rich ring (3,4-dimethoxy) facilitates cyclization. The 2-methyl group prevents attack at the crowded ortho position.

  • Workup: Neutralize with NaHCO₃, extract DCM.

• Result: Formation of 1-phenyl-4,7-methyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline as a single regioisomer.

Comparative Analysis: Why Use This Scaffold?

Feature	Standard Veratrylamine	2-Methyl-Veratrylamine (This Product)	Benefit
Cyclization Sites	C2 and C6 (Mixture likely)	C6 Only	Eliminates difficult isomer separations.
Chiral Induction	Moderate	High	The 2-methyl group increases conformational rigidity, enhancing diastereoselectivity in auxiliary applications.
Metabolic Stability	Low (O-demethylation)	Medium	2-Methyl group sterically hinders P450 oxidation at the adjacent ring positions.

References

• Synthesis of Veratrylamine Derivatives

  • Source:Organic Syntheses, Coll.[2] Vol. 6, p. 1 (1988).

  • Relevance: General reductive amination protocols for dimethoxyphenyl ketones.

  • URL:

• Pictet-Spengler Regioselectivity

  • Source:Journal of the American Chemical Society, 128(4), 1086–1087 (2006).[3]

  • Relevance: Mechanistic insights into substituent effects on cycliz

  • URL:

• Chiral Resolution of

  -Methylbenzylamines:
  • Source:Stereoelectronics, Chapter 6: Separ

  • Relevance: Protocol for tartaric acid resolution of structurally identical pharmacophores.[4][5]

  • URL:

• Related Pharmacophores (EZH1/EZH2 Inhibitors)

  • Source: European P
  • Relevance: Demonstrates the utility of the 5-bromo-3,4-dimethoxy-2-methylphenyl core in modern oncology drugs.

  • URL:

Disclaimer: This document is for research and development purposes only. All synthesis steps should be performed in a controlled laboratory environment by qualified personnel.

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. jk-sci.com [jk-sci.com]
• 4. benchchem.com [benchchem.com]
• 5. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]

"HPLC analysis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine"

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

-Phenylethylamines.

Introduction & Chemical Context

The analyte 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine is a substituted

-phenylethylamine derivative. Structurally, it features a chiral center at the benzylic position (the carbon attached to the amine and the phenyl ring), making it distinct from phenethylamines (where the amine is two carbons away).

Significance: Compounds in this class are frequently utilized as:

• Chiral Resolving Agents: Used to separate racemic acids via diastereomeric salt formation.[1]

• Pharmaceutical Intermediates: Precursors for complex bioactive scaffolds.

• Bioactive Ligands: Structural analogs to neurotransmitter modulators.

Analytical Challenges:

• Basicity: The primary amine functionality (

  ) leads to severe peak tailing on traditional silica-based C18 columns due to ionic interactions with residual silanols.

• Chirality: The molecule exists as

  and enantiomers.[1] Quantifying enantiomeric excess (ee) is critical for its application in asymmetric synthesis.

• Hydrophobicity: The polymethoxylated ring and methyl substitution increase lipophilicity compared to simple benzylamines.

Physicochemical Profile

Property	Value / Description	Analytical Implication
Molecular Formula		MW = 195.26 g/mol
Functional Groups	Primary Amine, Methoxy (x2), Methyl	Basic, UV-active
Predicted	~9.4 - 9.6 (Conjugate Acid)	Ionized (cationic) at pH < 7; Neutral at pH > 11.[2][3]
UV Maxima	~230 nm, ~280 nm	230 nm provides higher sensitivity; 280 nm offers higher selectivity against solvents.[3]
Solubility	Soluble in MeOH, ACN, slightly in water.[3][4]	Use MeOH/Water mixtures for diluent.[5]

Method A: Achiral Purity (Reverse Phase)

Objective: To determine chemical purity and quantify impurities/byproducts.

Expert Insight (The "Why"): Traditional low-pH methods (pH 2-3) protonate the amine, preventing silanol interaction but often resulting in poor retention for polar amines. We recommend a High-pH strategy using Hybrid Particle Technology . By operating at pH 10 (above the

), the amine is deprotonated (neutral). This maximizes hydrophobic retention on the C18 chain, improves peak shape (no ionic tailing), and increases loading capacity.[3]

Protocol A1: High-pH Reverse Phase (Recommended)

• Column: Agilent Poroshell HPH-C18 or Waters XBridge C18 (

  mm, 2.5 or 3.5 ). Must be high-pH stable.

• Mobile Phase A: 10 mM Ammonium Bicarbonate (adjusted to pH 10.0 with Ammonium Hydroxide).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: UV @ 230 nm (Reference 360 nm).

• Injection Volume: 5

  .

Gradient Table:

Time (min)	% A (Buffer)	% B (ACN)	Event
0.0	95	5	Equilibration
1.0	95	5	Hold
8.0	5	95	Linear Ramp
10.0	5	95	Wash
10.1	95	5	Re-equilibration

| 14.0 | 95 | 5 | End |

System Suitability Criteria (Self-Validating):

• Tailing Factor (

  ): Must be for the main peak.

• Retention Factor (

  ): Main peak should elute with to avoid unretained solvent fronts.

Method B: Chiral Separation (Normal Phase)

Objective: To separate

and enantiomers and calculate Enantiomeric Excess (ee).

Expert Insight: For primary amines, Immobilized Polysaccharide columns (specifically Amylose tris(3,5-dimethylphenylcarbamate)) are the industry standard due to their robustness.[3] We utilize a "Normal Phase" mode with a basic additive (Diethylamine) to suppress ionization and ensure sharp peaks.

Protocol B1: Amylose-Based Normal Phase

• Column: Daicel Chiralpak IA or Phenomenex Lux Amylose-1 (

  mm, 5 ).

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (DEA) [90 : 10 : 0.1 v/v/v].

  • Note: Ethanol is preferred over Isopropanol (IPA) here to reduce system pressure and improve mass transfer for this specific amine.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV @ 280 nm (Aromatic selectivity).

Sample Preparation:

• Dissolve 1 mg of sample in 1 mL of Ethanol.

• Dilute 1:10 with Hexane.

• Critical: Ensure the sample solvent matches the mobile phase strength to prevent peak splitting.

Expected Performance:

• Selectivity (

  ): Typically for benzylamine derivatives on Amylose-1.

• Resolution (

  ): (Baseline separation).

Decision Workflows (Visualization)

Diagram 1: Method Development Strategy

Caption: Logical flow for selecting the optimal separation mode based on analyte basicity and column availability.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing ( )	Silanol interaction (Achiral)	High pH Method: Ensure pH is . Low pH Method: Add 0.05% Triethylamine (TEA) as a silanol blocker.
Split Peaks	Sample solvent mismatch	Dissolve sample in mobile phase. If using Hexane (Method B), do not dissolve pure sample in 100% MeOH.
Retention Shift	absorption in High pH buffer	Ammonium bicarbonate is volatile. Prepare fresh buffer daily and cap bottles tightly.
No Chiral Separation	Wrong modifier or column	Switch from Ethanol to IPA in Method B. If using Amylose, try Cellulose (OD-H or Lux Cellulose-1).

References

• Agilent Technologies. (2014). Use of Agilent Poroshell HPH-C18 Columns at Elevated pH as a Tool for Method Development. Retrieved from [Link]

• Waters Corporation. (2021). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® IA. Retrieved from [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012).[3] Practical HPLC Method Development. Wiley-Interscience. (Standard Text for pKa/Retention theory).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Showing Compound 1-(3,4-Dimethoxyphenyl)ethanone (FDB000477) - FooDB [foodb.ca]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Stability Indicating HPLC Method for Simultaneous Determination of Mephenesin and Diclofenac Diethylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Accurate Biological Testing for Amphetamine and Methamphetamine Abuse Using Chiral HPLC and MS Detection [sigmaaldrich.com]

Application Note: NMR Structural Elucidation of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

Here is a comprehensive Application Note and Protocol guide for interpreting the NMR spectra of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine.

Executive Summary

This guide details the structural characterization of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (also known as 2-Methyl-3,4-dimethoxy-alpha-methylbenzylamine). This molecule represents a specific regioisomer of substituted phenethylamines, a class often analyzed in medicinal chemistry and forensic analysis.

Correct interpretation of this spectrum relies on distinguishing the 2,3,4-substitution pattern from common isomers (e.g., 2,4,5- or 3,4,5-substituted analogues). The critical diagnostic feature described herein is the ortho-coupling of the aromatic protons and the specific Nuclear Overhauser Effect (NOE) interactions caused by the sterically crowded C2-methyl group.

Chemical Structure & Numbering System

To ensure accurate assignment, we utilize the following numbering scheme based on the IUPAC priority for the ethylamine side chain:

• Position 1: Phenyl ring carbon attached to the ethylamine chain.[1][2]

• Position 2: Methyl substituent (

  ).[3]

• Position 3: Methoxy substituent (

  ).

• Position 4: Methoxy substituent (

  ).[2][4][5]

• Position 5: Aromatic Proton (adjacent to C4-OMe).[5]

• Position 6: Aromatic Proton (adjacent to C1-alkyl).

• Side Chain (

  ): Methine carbon ( ).

• Side Chain (

  ): Terminal methyl ( ).

Structural Logic Diagram

The following diagram illustrates the scalar couplings (COSY) and spatial correlations (NOESY) required to confirm the regiochemistry.

Figure 1: Connectivity map showing scalar couplings (solid lines) and key Through-Space NOE interactions (dashed lines) used to verify the 2-methyl position.

Sample Preparation Protocol

Objective: Prepare a sample that minimizes aggregation and exchange broadening of the amine protons.

Materials

• Solvent: Chloroform-d (

  ) with 0.03% TMS (Tetramethylsilane) as internal reference.[5]

  • Note: DMSO-

    is an alternative if the salt form (HCl) is used, but is preferred for the free base to observe sharp couplings.

• Sample Mass: 5–10 mg for

  H NMR; 20–30 mg for C/2D NMR.

• Tube: 5mm high-precision NMR tube (Wilmad 507-PP or equivalent).

Protocol

• Base Liberation (If starting with HCl salt):

  • Dissolve 20 mg of the amine salt in 1 mL

    .

  • Add 100

    L of 40% NaOD in .

  • Extract with 0.7 mL

    .

  • Separate the organic layer and filter through anhydrous

    directly into the NMR tube. This ensures the amine is in the free-base form.

• Dissolution: Dissolve the free base oil in 600

  L .

• Equilibration: Allow the sample to reach probe temperature (298 K) for 5 minutes before acquisition to prevent convection currents.

H NMR Interpretation Guide

The spectrum is defined by three distinct regions: the aliphatic side chain, the methoxy/methyl substituents, and the aromatic core.

A. The Aliphatic Region (Side Chain)

The ethylamine chain appears as a classic

system (or if considering the NH protons).

Proton	Shift ( , ppm)	Multiplicity	Integration	Coupling ( )	Assignment Logic
-CH	1.25 – 1.35	Doublet (d)	3H	~6.5 Hz	Terminal methyl coupled to the single methine proton.
-NH	1.50 – 2.00	Broad Singlet	2H	N/A	Variable position. Exchangeable with .
-CH	4.20 – 4.40	Quartet (q)	1H	~6.5 Hz	Deshielded by the aromatic ring and the nitrogen.

Critical Insight: The chemical shift of the

-CH is sensitive to the steric bulk of the C2-Methyl group. In 2-substituted phenethylamines, this proton often shifts slightly downfield compared to unsubstituted analogues due to the "ortho effect" twisting the ring out of plane.

B. The Substituent Region

This molecule contains three methyl-containing substituents attached to the ring.

Proton	Shift ( , ppm)	Multiplicity	Integration	Assignment Logic
Ar-CH (C2)	2.15 – 2.25	Singlet (s)	3H	Distinctly upfield from methoxy groups. Key marker for the 2-position.
-OCH (C3)	3.75 – 3.85	Singlet (s)	3H	Methoxy group. Likely shielded by the adjacent C2-Me and C4-OMe.
-OCH (C4)	3.80 – 3.90	Singlet (s)	3H	Methoxy group.[5]

C. The Aromatic Region (The Diagnostic Zone)

This is the most important region for proving the structure. The 2,3,4-substitution pattern leaves protons at positions 5 and 6 . These protons are adjacent , resulting in ortho-coupling .

• Pattern: Two doublets (AB system).

• Coupling Constant (

  ): 8.0 – 9.0 Hz (Typical Ortho coupling).

  • Contrast: If the molecule were the 2,4,5-isomer, you would see two singlets (para protons do not couple strongly).

  • Contrast: If it were the 2,3-dimethoxy isomer, you would see a triplet and two doublets (3 adjacent protons).

Proton	Shift ( , ppm)	Multiplicity	Coupling ( )	Assignment Logic
H-5	6.70 – 6.80	Doublet (d)	~8.5 Hz	Ortho to C4-OMe (Electron Donating Group), which shields it.
H-6	7.10 – 7.20	Doublet (d)	~8.5 Hz	Ortho to the alkyl chain. Less shielded than H5.

C NMR & DEPT Expectations

The

C spectrum should display 11 distinct carbon signals .

• Aliphatic:

  -CH (~24 ppm), -CH (~48-52 ppm).

• Substituents: Ar-CH

  (~12 ppm), OCH ( , ~55-60 ppm).

• Aromatic Methines (CH): Two signals (~108 ppm for C5, ~122 ppm for C6).

• Quaternary Carbons (Cq): Four signals.

  • C3, C4: Oxygenated, highly deshielded (~145-155 ppm).

  • C1: Alkyl-substituted (~135 ppm).[3]

  • C2: Methyl-substituted (~125-130 ppm).

Advanced Verification: 2D NMR Protocols

To definitively prove the 2-methyl position (vs. a 5-methyl or 6-methyl isomer), perform a NOESY (Nuclear Overhauser Effect Spectroscopy) experiment.

NOESY Workflow

• Mixing Time: 500 ms.

• Key Correlation 1: Irradiate/Observe the Ar-CH

  (2.2 ppm) .

  • Observation: You must see a cross-peak to the

    -CH (4.3 ppm) .

  • Reasoning: The C2-Methyl is spatially proximate to the chiral center (

    -CH). A C5-Methyl or C6-Methyl would not show this strong interaction.

• Key Correlation 2: The Ar-CH

  should also show a correlation to the C3-Methoxy protons, confirming they are neighbors.

Stereochemistry Note

The molecule contains a chiral center at the

-carbon.

• Racemic Mixture: The NMR spectrum will appear as a single set of signals in an achiral solvent (

  ).

• Enantiomeric Purity: To determine the enantiomeric excess (ee%), you must use a Chiral Shift Reagent (e.g., Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]) or derivatize with Mosher's acid chloride. In the presence of a chiral shift reagent, the

  -methyl doublet will split into two distinct doublets (one for , one for ).

References

• General Phenethylamine NMR Data: National Institute of Standards and Technology (NIST). Mass and NMR Spectra of Phenethylamine Derivatives. NIST Chemistry WebBook, SRD 69.[6] [Link]

• Substituent Additivity Rules (Aromatic Systems): Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag. (Standard reference for calculating benzene shifts). [Link]

• Synthesis and Analysis of Ring-Substituted Phenethylamines: Shulgin, A. T., & Shulgin, A. (1991). PIHKAL: A Chemical Love Story. Transform Press. (Foundational text on the synthesis and properties of dimethoxy-methyl-phenethylamines). [Link]

• NMR Solvent Data: Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. (S)-(-)-1-(4-Methoxyphenyl)ethylamine(41851-59-6) 1H NMR spectrum [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Ethanone, 1-(3,4-dimethoxyphenyl)- [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: Impurity Profiling for 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

Welcome to the Advanced Synthesis Support Hub. Ticket Subject: Troubleshooting Byproduct Formation in Sterically Hindered Phenethylamine Synthesis. Status: Open Priority: High (Process Optimization)

Executive Summary

You are attempting to synthesize 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (Target A ). This molecule differs from standard phenethylamines (like 3,4-DMA) due to the 2-methyl substituent .

Crucial Insight: The methyl group at the ortho position (C2) creates significant steric hindrance around the carbonyl carbon of the precursor ketone. This steric bulk retards the formation of the imine intermediate, altering the kinetic competition between reductive amination and direct ketone reduction.

This guide addresses the three most common impurity profiles reported by users working with this specific scaffold.

Module 1: The "Overshoot" Impurity (The Alcohol)

User Complaint: "I have complete consumption of the starting ketone, but the amine yield is low (<40%). LC-MS shows a major peak with m/z 197 [M+H-H2O] or similar to the starting material but lacking UV activity for the imine."

Diagnosis: Formation of 1-(3,4-Dimethoxy-2-methylphenyl)ethanol . In reductive amination (using NaBH₄ or NaBH₃CN), the reducing agent attacks the carbonyl group. Ideally, it attacks the imine (formed from ketone + ammonia). However, because the 2-methyl group blocks the approach of ammonia, imine formation is slow. The reducing agent gets impatient and reduces the ketone directly to the alcohol.

The Mechanism of Failure:

• Steric Blockade: The 2-Me group twists the carbonyl out of planarity, making nucleophilic attack by ammonia difficult.

• Kinetic Defeat:

  .

Corrective Protocol (The "Pre-Activation" Method): Do not add the reducing agent immediately. You must force the equilibrium toward the imine first.

• Step 1 (Dehydration): Combine the ketone and Ammonium Acetate (excess, 10-15 eq) in Methanol.

• Step 2 (Lewis Acid Boost): Add Titanium(IV) isopropoxide (1.5 eq). This acts as a water scavenger and Lewis acid, coordinating to the carbonyl oxygen to overcome the steric barrier and drive imine formation.

• Step 3 (Wait): Stir for 6–12 hours before adding the reducing agent.

• Step 4 (Reduction): Cool to 0°C and add NaBH₄ slowly.

Expert Tip: If using NaBH₃CN, maintain pH at 6–7 using glacial acetic acid.[1] If the pH rises >7, the imine hydrolyzes back to the ketone; if <5, the reduction is inhibited.

Module 2: The "Heavy" Impurity (The Dimer)

User Complaint: "I see a late-eluting peak with a mass of approximately 370-390 Da. It is very lipophilic."

Diagnosis: Formation of Bis[1-(3,4-dimethoxy-2-methylphenyl)ethyl]amine (Secondary Amine Dimer). As the primary amine product forms, it becomes a nucleophile itself. It competes with ammonia to react with the remaining intermediate imine.

Why it happens here: Even though the 2-methyl group is hindering, once the primary amine forms, the high concentration of precursors in a "one-pot" mix favors intermolecular condensation.

Corrective Protocol (High Dilution Strategy):

• Ammonia Overload: Increase Ammonium Acetate to 20–30 equivalents . By flooding the system with ammonia, you statistically favor the

  collision over the collision.

• Dilution: Run the reaction at 0.05 M to 0.1 M concentration (relative to ketone). High concentration promotes dimerization.

Module 3: The "False Product" (Leuckart Route Specific)

User Complaint: "I used the Leuckart-Wallach method (Ammonium Formate/Formic Acid). I isolated a solid with M+H = 224 (approx +28 mass units higher than expected)."

Diagnosis: Persistence of the N-Formyl Intermediate . The Leuckart reaction proceeds via an N-formyl derivative. The 2-methyl steric hindrance makes the final hydrolysis of this amide bond exceptionally difficult compared to non-hindered analogs.

Corrective Protocol (Aggressive Hydrolysis): Standard acid reflux (HCl) may be insufficient due to the ortho-methyl shielding the amide carbonyl.

• Solvent Switch: Use 10% H₂SO₄ in 1,4-Dioxane (to solubilize the lipophilic intermediate).

• Temperature: Reflux at 105°C+ for 12 hours.

• Validation: Monitor the disappearance of the carbonyl stretch (~1660 cm⁻¹) in IR or the formyl proton (~8.2 ppm) in ¹H NMR.

Visualizing the Pathway & Steric Effect

The following diagram illustrates how the 2-Methyl Steric Hindrance acts as a "gatekeeper," diverting the reaction toward the alcohol byproduct if conditions are not optimized.

Figure 1: Reaction network showing the critical diversion point caused by ortho-substitution steric hindrance.

Analytical Reference Data

Use this table to confirm the identity of your isolated species.

Species	Structure Description	Approx.[1][2][3][4][5][6][7][8][9] Mass (M+H)	Key Identification Feature (NMR/MS)
Target Amine	Primary Amine	196.2	¹H NMR: Multiplet ~4.2-4.5 ppm (CH-NH2). MS: Even mass ion.
Alcohol Byproduct	Hydroxyl group at benzylic position	197.1 (often sees M-18 or M-17)	No Nitrogen in MS . IR: Broad OH stretch ~3400 cm⁻¹.
Dimer Impurity	Secondary Amine (Bis-species)	~389-391	Late eluter on Reverse Phase LC. ¹H NMR: Doubling of aromatic signals.
N-Formyl	Leuckart Intermediate	224.2	¹H NMR: Distinct singlet ~8.0–8.3 ppm (Formyl H).

References

• Reductive Amination Mechanism & Byproducts : Wikipedia. "Reductive amination."[2][3][4][5][6][7][8][9][10] Accessed February 18, 2026. [Link]

• Steric Hindrance in Ortho-Substituted Acetophenones : Li, G., et al. "A Facile One-Pot Process for the Formation of Hindered Tertiary Amines."[3] PMC / NIH, 2014. (Discusses the difficulty of imine formation in ortho-substituted ketones). [Link]

• Leuckart Reaction & Formyl Intermediates : Erowid / Rhodium Archive. "The Leuckart Reaction: Mechanism and Yield Optimization." (Classic synthesis reference for phenethylamine derivatives). [Link]

Sources

• 1. 3,4-dimethoxy-alpha-methylphenethylamine synthesis - chemicalbook [chemicalbook.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 5. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanochemical Extrusion for Sustainable Synthesis of Amides and Amines via the Leuckart Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex [sioc-journal.cn]
• 8. researchgate.net [researchgate.net]
• 9. jocpr.com [jocpr.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Production of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

Welcome to the technical support center for the synthesis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the knowledge to anticipate and resolve common challenges in this synthetic process, ensuring high purity and yield.

I. Overview of the Synthetic Pathway

The primary route to 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine involves a two-stage process:

• Friedel-Crafts Acylation: Synthesis of the ketone intermediate, 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one, from 1,2-dimethoxy-3-methylbenzene.

• Reductive Amination: Conversion of the ketone to the desired primary amine.

This guide will address potential impurity formation and troubleshooting for both stages of this synthesis.

II. Frequently Asked Questions (FAQs) & Troubleshooting

Stage 1: Friedel-Crafts Acylation for 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one

Question 1: My Friedel-Crafts acylation is giving a low yield and a significant amount of a phenolic byproduct. What's happening?

Answer: This is a classic case of demethylation, a common side reaction in Friedel-Crafts acylations involving methoxy-substituted aromatic compounds.[1] The Lewis acid catalyst (e.g., AlCl₃) required for the acylation can also coordinate with the oxygen of the methoxy groups, leading to the cleavage of the methyl-ether bond.

Troubleshooting Steps:

• Temperature Control: Maintain a low reaction temperature (typically 0-5 °C) to minimize the energy available for the demethylation side reaction.

• Choice of Lewis Acid: Consider using a milder Lewis acid, such as FeCl₃ or ZnCl₂, which may reduce the extent of demethylation.

• Reaction Time: Monitor the reaction progress carefully (e.g., by TLC or GC) and quench it as soon as the starting material is consumed to avoid prolonged exposure to the Lewis acid.

Question 2: I'm observing multiple acylated products in my crude mixture. How can I improve the regioselectivity?

Answer: While the ortho- and para-directing effects of the methoxy groups and the steric hindrance from the methyl group generally favor acylation at the desired position, side reactions can occur, especially under harsh conditions. Isomeric ketone impurities can be challenging to remove in later stages.

Troubleshooting Steps:

• Order of Addition: Slowly add the acylating agent to the mixture of the aromatic substrate and Lewis acid to maintain a low concentration of the electrophile and favor the most reactive site.

• Solvent Choice: The choice of solvent can influence regioselectivity. Less polar solvents like dichloromethane or 1,2-dichloroethane are commonly used.

Stage 2: Reductive Amination to 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

Question 3: My reductive amination is incomplete, and I have a significant amount of unreacted ketone. How can I drive the reaction to completion?

Answer: Incomplete conversion is a frequent issue in reductive amination.[2][3] This can be due to several factors, including the stability of the imine intermediate and the activity of the reducing agent.

Troubleshooting Steps:

• pH Control: The formation of the imine intermediate is pH-dependent. For primary amines, a slightly acidic pH (around 5-7) is often optimal to facilitate both imine formation and the activity of hydride-based reducing agents.[4]

• Water Removal: The formation of the imine from the ketone and ammonia is a condensation reaction that releases water. Removing this water (e.g., using a Dean-Stark apparatus or molecular sieves) can shift the equilibrium towards the imine, promoting the overall reaction.

• Choice of Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are common choices as they are selective for the imine over the ketone.[2] However, for some substrates, a stronger reducing agent or catalytic hydrogenation may be necessary.

Question 4: I've isolated my product, but I'm seeing a higher molecular weight impurity that I suspect is a secondary amine. How is this forming and how can I prevent it?

Answer: The formation of a secondary amine is a common side reaction where the newly formed primary amine product reacts with another molecule of the starting ketone. This is more prevalent if the primary amine is more nucleophilic than ammonia.

Troubleshooting Steps:

• Excess Ammonia: Use a significant excess of ammonia to outcompete the product amine in reacting with the ketone.

• Controlled Addition: Add the reducing agent portion-wise to keep the concentration of the primary amine low during the initial stages of the reaction.

• Stepwise Procedure: Consider a two-step process where the imine is formed first, and then the reducing agent is added. This can sometimes provide better control.[5]

Question 5: How can I remove the unreacted ketone from my final product?

Answer: Separating the basic amine product from the neutral ketone starting material can be achieved through a few methods:

• Acid-Base Extraction: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) and wash with an acidic aqueous solution (e.g., 1M HCl). The amine will be protonated and move to the aqueous layer, while the ketone remains in the organic layer. The aqueous layer can then be basified and re-extracted to recover the pure amine.[6]

• Column Chromatography: Reversed-phase chromatography on C18 silica can be effective for separating polar amines from less polar ketones.[7] Normal phase chromatography on silica gel is also an option, but tailing of the amine can be an issue. Using a mobile phase containing a small amount of a basic modifier (e.g., triethylamine) can improve peak shape.

Question 6: My final product is a racemic mixture. What are the best approaches for chiral separation?

Answer: As 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine is a chiral molecule, separating the enantiomers is often a critical step in pharmaceutical development.

Recommended Techniques:

• Diastereomeric Salt Crystallization: React the racemic amine with a chiral acid (e.g., tartaric acid, mandelic acid) to form diastereomeric salts. These salts have different solubilities and can often be separated by fractional crystallization.

• Chiral HPLC: High-performance liquid chromatography using a chiral stationary phase (CSP) is a powerful analytical and preparative technique for separating enantiomers. Polysaccharide-based CSPs are often effective for this class of compounds.[8][9]

III. Potential Impurities Profile

A comprehensive understanding of potential impurities is crucial for developing robust analytical methods and a sound control strategy.

Impurity Name	Structure	Origin	Mitigation Strategy
1-(4-Hydroxy-3-methoxy-2-methylphenyl)ethan-1-one	Isomeric phenol	Demethylation during Friedel-Crafts acylation	Lower reaction temperature, milder Lewis acid.
Isomeric Ketones	Positional isomers of the ketone	Lack of complete regioselectivity in Friedel-Crafts acylation	Controlled addition of acylating agent, optimized solvent.
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one	Unreacted starting material	Incomplete reductive amination	Optimize pH, remove water, use appropriate reducing agent.
N-(1-(3,4-dimethoxy-2-methylphenyl)ethyl)-1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine	Secondary amine	Reaction of product amine with starting ketone	Use excess ammonia, controlled addition of reducing agent.
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-ol	Alcohol byproduct	Reduction of the starting ketone	Use a reducing agent selective for the imine (e.g., NaBH₃CN, NaBH(OAc)₃).

IV. Experimental Protocols & Methodologies

Protocol 1: General Procedure for Reductive Amination

• To a solution of 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one (1.0 eq) in methanol, add a solution of ammonia in methanol (7 M, 10-20 eq).

• Adjust the pH of the mixture to approximately 6-7 with glacial acetic acid.

• Add sodium cyanoborohydride (1.5 - 2.0 eq) portion-wise over 30 minutes.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting ketone is consumed.

• Carefully quench the reaction by adding an aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Analytical Method for Purity Assessment (Starting Point)

• Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 10% B to 90% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm and 280 nm

• Column Temperature: 30 °C

V. Visualized Workflows and Pathways

Overall Synthetic Pathway and Key Impurity Formation

Caption: Synthetic pathway and major impurity formation points.

Troubleshooting Logic for Low Yield in Reductive Amination

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3,4-dimethoxy-alpha-methylphenethylamine synthesis - chemicalbook [chemicalbook.com]
• 5. Synthesis of 1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-ethanone and derivatives as potent and long-acting peripheral inhibitors of catechol-O-methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Workup [chem.rochester.edu]
• 7. teledyneisco.com [teledyneisco.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Scale-Up Synthesis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

Welcome to the technical support guide for the scale-up synthesis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (CAS: 1784488-42-1).[1] This document is designed for researchers, chemists, and process development professionals to provide in-depth, field-proven insights into this synthesis. We will address common challenges, offer detailed troubleshooting protocols, and explain the causality behind key experimental choices to ensure a robust and scalable process.

Overview of Synthetic Strategy

The most direct and industrially favored route to 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine is the reductive amination of the corresponding ketone precursor, 1-(3,4-dimethoxy-2-methylphenyl)ethanone (CAS: 5417-20-9).[2] This transformation involves the reaction of the ketone with an ammonia source to form an intermediate imine, which is subsequently reduced to the target primary amine.

While direct alkylation of amines can be difficult to control, reductive amination is a superior method that avoids the common problem of over-alkylation.[3] The key to a successful scale-up lies in carefully controlling the reaction conditions to favor imine formation and ensure its complete reduction while minimizing side reactions.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Mass Spectrometry Analysis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine and its Impurities

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the mass spectrometry (MS) fragmentation analysis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine and its associated impurities. Our focus is on providing practical, field-proven insights to overcome common experimental hurdles and ensure data integrity.

The Critical Role of Impurity Profiling

In pharmaceutical development, the identification and characterization of impurities are not merely a quality control exercise; they are a fundamental requirement for ensuring the safety and efficacy of a drug substance.[1] Regulatory bodies, under the framework of the International Council for Harmonisation (ICH) guidelines, mandate strict control over impurities.[2][3] The ICH Q3A and Q3B guidelines establish thresholds for reporting, identifying, and qualifying impurities, which necessitates the use of highly sensitive and specific analytical techniques like mass spectrometry.[4][5] Any component of a new drug substance that is not the intended chemical entity is considered an impurity and must be rigorously evaluated.[1]

Understanding the Fragmentation of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

The target molecule, 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (Molecular Formula: C₁₁H₁₇NO₂, Molecular Weight: 195.26 g/mol ), is a substituted phenethylamine.[6] Its fragmentation behavior, particularly under Electrospray Ionization (ESI) and Electron Ionization (EI), is predictable based on its structural motifs.

Under positive-mode ESI, the molecule will readily protonate at the primary amine to form the [M+H]⁺ ion at m/z 196.2. Collision-induced dissociation (CID) of this precursor ion will likely proceed via two primary pathways:

• Alpha-Cleavage (α-cleavage): The most characteristic fragmentation for primary amines is the cleavage of the bond alpha to the nitrogen atom.[7] This involves the loss of a methyl radical (•CH₃) from the ethylamine side chain, leading to a highly stable, resonance-stabilized iminium ion.

• Benzylic Cleavage with Neutral Loss: Loss of ammonia (NH₃) from the protonated molecule is another common pathway for phenethylamines, which can lead to a spiro[2.5]octadienylium motif.[8]

Caption: Predicted ESI-MS/MS fragmentation of the protonated parent molecule.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analysis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine and its impurities.

Q1: What are the recommended starting LC-MS conditions for this analysis?

A1: Given the polar and basic nature of the analyte, reversed-phase chromatography with an acidic mobile phase is recommended to ensure good peak shape and retention.

• Column: A C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is a robust starting point.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and ramp up to 95% over 10-15 minutes. This provides a broad elution window for separating impurities with varying polarities.

• Ionization Mode: Positive Electrospray Ionization (ESI+) is ideal due to the readily protonated primary amine.

Q2: How can I improve the signal intensity for trace-level impurities?

A2: Detecting impurities at or below the 0.10% identification threshold requires optimized sensitivity.[2] Consider the following:

• Sample Concentration: Ensure your sample is concentrated enough without overloading the column or causing ion suppression.[9]

• Ion Source Optimization: Regularly tune and calibrate your mass spectrometer.[9] Systematically optimize source parameters such as capillary voltage, source temperature, and gas flows (nebulizer, drying gas) to maximize the ion signal for your parent compound. These optimized conditions will generally benefit co-eluting impurities.

• Scheduled MRM/SIM: If you are using a triple quadrupole instrument and know the potential impurities, develop a scheduled Multiple Reaction Monitoring (MRM) method. For high-resolution instruments (Q-TOF, Orbitrap), use a targeted SIM (Selected Ion Monitoring) or MS/MS inclusion list to focus instrument time on ions of interest.

Q3: What are the characteristic fragment ions that can help identify related impurities?

A3: Impurities often share a common core structure with the active pharmaceutical ingredient (API). Look for the persistence of key fragments in the MS/MS spectra of unknown peaks. For this compound, the dimethoxy-methylphenyl moiety is a key structural marker. Fragments corresponding to this core (e.g., ions resulting from cleavage of the ethylamine side-chain) strongly suggest a related impurity. Cleavage adjacent to the nitrogen atom is a common fragmentation pathway for phenethylamine derivatives.[10]

Q4: How can I differentiate between positional isomers of an impurity?

A4: Mass spectrometry alone often cannot distinguish between isomers, as they have the same mass and can produce very similar fragmentation patterns.

• Chromatography: The primary method for resolving isomers is high-efficiency chromatography. Experiment with different column chemistries (e.g., Phenyl-Hexyl, PFP) or mobile phase modifiers to achieve separation.

• Ion Mobility Spectrometry (IMS): If available, IMS-MS can separate isomers based on their size, shape, and charge (collisional cross-section), providing an additional dimension of separation.

• Reference Standards: The definitive method is to synthesize the suspected isomeric impurities as reference standards and compare their retention times and fragmentation patterns.

Troubleshooting Guide

This guide provides solutions to specific problems that may arise during your experiments.

Problem	Potential Causes	Recommended Solutions
No Peaks or Very Weak Signal Intensity	1. Improper sample preparation (concentration too low).[9]2. Leak in the LC or MS system.[11]3. Ion source is dirty or not optimized.[12]4. Detector issue.[11]5. Incorrect instrument method parameters.	1. Prepare a more concentrated sample. Verify sample integrity.2. Perform a leak check, paying close attention to column fittings and gas lines.[11]3. Clean the ion source components (capillary, skimmer). Re-tune and calibrate the instrument.[9]4. Run system diagnostics to check detector functionality.5. Verify that the correct ionization mode, mass range, and acquisition parameters are selected.
Poor Mass Accuracy / Resolution	1. Instrument calibration has drifted.[9]2. Contamination in the ion source or mass analyzer.3. Unstable laboratory environment (temperature, humidity).	1. Perform a fresh mass calibration using the manufacturer's recommended standard. Ensure the calibrant solution is fresh.2. Perform a full system cleaning as per the manufacturer's guidelines.3. Ensure the instrument is in a temperature and humidity-controlled room. Allow the instrument to stabilize after any environmental changes.
High Background Noise or Unexpected Peaks	1. Contaminated mobile phase, solvents, or vials.[12]2. Column bleed.3. Sample carryover from a previous injection.[12]4. Gas supply contamination.	1. Use high-purity, LC-MS grade solvents and additives. Run blank injections with fresh solvent to identify the source of contamination.2. Condition the column according to the manufacturer's instructions. If bleed persists, the column may need replacement.3. Implement a robust needle wash protocol between injections (using a strong solvent like isopropanol).4. Check gas purifiers and replace them if necessary.
Unexpected Fragmentation Pattern	1. In-source fragmentation is occurring.[13]2. Incorrect collision energy settings for MS/MS.3. The identified peak is not the expected compound (e.g., an isomer or isobaric interference).	1. Reduce the fragmentor/cone voltage or other source voltages to minimize unintended fragmentation before the mass analyzer.[13]2. Perform a collision energy ramp or bracketed experiment to find the optimal energy for generating informative fragment ions.3. Verify the retention time against a reference standard. Use high-resolution MS to confirm the elemental composition from the accurate mass measurement.[14]

Experimental Protocols & Data

Protocol: General LC-MS/MS Impurity Profiling

• Sample Preparation: Dissolve the drug substance in a suitable solvent (e.g., 50:50 Water:Acetonitrile) to a final concentration of 1 mg/mL. Perform serial dilutions to prepare standards for assessing sensitivity and linearity.

• Chromatographic Separation:

  • Instrument: UHPLC system coupled to a high-resolution mass spectrometer.

  • Column: Acquity UPLC CSH C18, 1.7 µm, 2.1 x 100 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: 5% B for 1 min, ramp to 95% B over 10 min, hold for 2 min, return to 5% B and re-equilibrate for 3 min.

  • Injection Volume: 2 µL.

• Mass Spectrometry:

  • Ionization: ESI Positive.

  • Acquisition Mode: Full MS scan (m/z 100-1000) followed by data-dependent MS/MS (TopN=3).

  • Collision Energy: Ramped (e.g., 15-40 eV) to capture a wide range of fragment ions.

  • Refer to the table below for instrument-specific starting parameters.

Table: Recommended MS Instrument Parameters

Parameter	Q-TOF	Orbitrap	Triple Quadrupole (QqQ)
Scan Mode	Full Scan MS/dd-MS²	Full Scan MS/dd-MS²	Full Scan / MRM
Mass Range (m/z)	100 - 1000	100 - 1000	Target-specific
Resolution	> 30,000	> 70,000	Unit
Capillary Voltage	3.0 - 4.0 kV	3.0 - 4.0 kV	3.0 - 4.0 kV
Source Temp.	120 - 150 °C	300 - 350 °C	300 - 350 °C
Drying Gas Flow	8 - 12 L/min	40 - 50 arb units	10 - 14 L/min
Collision Energy	Ramped 15-40 eV	Stepped HCD 20, 30, 40	Analyte-specific (optimized)

Workflow for Unknown Impurity Identification

The following workflow outlines a systematic approach to identifying and characterizing an unknown peak observed during analysis.

Caption: A systematic workflow for the structural elucidation of unknown impurities.

References

• Impurity guidelines in drug development under ICH Q3 - AMSbiopharma. (2025, October 7). AMSbiopharma.
• Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. (2025, June 25).

• Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Samples. (2021, July 22). ACS Publications. [Link]

• Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Samples. (2021, August 4). PubMed. [Link]

• Identification and profiling of impurities in Pharmaceuticals. (2025, June 8).

• Fragmentation of Amines in EI-MS. (2019, April 7). SlideServe. [Link]

• Identification of Pharmaceutical Impurities. (2007, March 7). Taylor & Francis Online. [Link]

• ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). (2006, October 25). ICH. [Link]

• A Guide To Troubleshooting Mass Spectrometry. (2021, January 4). GenTech Scientific. [Link]

• Mass Spectrometry Troubleshooting and Common Issues. (2023, September 11). G-M-I, Inc. [Link]

• LCMS Troubleshooting: 14 Best Practices for Labor

• Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. (2010, April 1). American Pharmaceutical Review. [Link]

• ANALYSIS OF THE FRAGMENTATION OF NEW-TYPE PHENETHYLAMINE DERIVATIVES FROM THE NBOME AND NBF GROUPS UNDER ELECTROSPRAY IONIZATION CONDITIONS USING HIGH RESOLUTION MASS SPECTROMETRY. (2019). Problems of Forensic Sciences. [Link]

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• 2. tasianinch.com [tasianinch.com]
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• 4. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 5. database.ich.org [database.ich.org]
• 6. guidechem.com [guidechem.com]
• 7. PPT - Fragmentation of Amines in EI-MS PowerPoint Presentation, free download - ID:340057 [slideserve.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. gmi-inc.com [gmi-inc.com]
• 10. ANALYSIS OF THE FRAGMENTATION OF NEW-TYPE PHENETHYLAMINE DERIVATIVES FROM THE NBOME AND NBF GROUPS UNDER ELECTROSPRAY IONIZATION CONDITIONS USING HIGH RESOLUTION MASS SPECTROMETRY [arch.ies.gov.pl]
• 11. gentechscientific.com [gentechscientific.com]
• 12. zefsci.com [zefsci.com]
• 13. Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Reference Data & Comparative Studies

A Comparative Guide to 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine and Structurally Related Phenethylamine Analogs

Abstract

This guide provides a detailed comparative analysis of 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine, a lesser-known phenethylamine derivative, against its well-characterized structural cousins from the 2,5-dimethoxyphenethylamine (2C-x) family. Phenethylamines are a cornerstone of neuropharmacological research, primarily due to their potent interactions with serotonin receptors, particularly the 5-HT2A subtype, which mediates their psychedelic effects.[1][2] By juxtaposing the known structure-activity relationships (SAR) of canonical compounds like 2C-D and 2C-B with the unique structural features of 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine, this document aims to provide researchers and drug development professionals with a predictive framework for its pharmacological profile. We will delve into synthetic strategies, receptor interaction models, and the detailed experimental protocols required to validate these hypotheses, thereby offering a comprehensive technical resource for future investigation.

Introduction: The Phenethylamine Landscape

The phenethylamine scaffold is a privileged structure in medicinal chemistry, forming the backbone for a vast array of psychoactive compounds. Within this class, the substituted dimethoxyphenethylamines have been a subject of intense study since the pioneering work of Alexander Shulgin.[3] These compounds are primarily recognized as agonists of the serotonin 5-HT2 family of receptors, with their psychedelic properties largely attributed to activation of the 5-HT2A receptor.[2][3] The "2C-x" series, characterized by methoxy groups at the 2 and 5 positions of the phenyl ring, represents the most extensively studied group within this family.[3][4]

This guide focuses on a structural outlier, 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine (CAS 1784488-42-1). Unlike the 2C-x series, this molecule features a 3,4-dimethoxy substitution pattern, reminiscent of the prototypical psychedelic mescaline, combined with a methyl group at the 2-position. This unique arrangement invites a comparative analysis to predict how these structural shifts might modulate receptor affinity and functional activity relative to its more famous relatives. For this comparison, we will focus on the following key analogs:

• 2C-H: The parent compound of the 2C series, lacking a substituent at the 4-position.

• 2C-D: The 4-methyl analog, providing a close comparison for the effect of a methyl group on the ring.

• 2C-B: The 4-bromo analog, a widely studied and potent psychedelic with well-documented pharmacological data.[5]

Structural and Synthetic Overview

The key to understanding the pharmacological divergence between these molecules lies in their distinct substitution patterns on the phenyl ring.

Compound	Structure	IUPAC Name	Key Features
Target Compound		1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine	3,4-Dimethoxy, 2-Methyl substitution
2C-H		2-(2,5-Dimethoxyphenyl)ethanamine	2,5-Dimethoxy, Unsubstituted at C4
2C-D		2-(2,5-Dimethoxy-4-methylphenyl)ethanamine	2,5-Dimethoxy, 4-Methyl substitution
2C-B		2-(4-Bromo-2,5-dimethoxyphenyl)ethanamine	2,5-Dimethoxy, 4-Bromo substitution

Synthetic Rationale

The synthesis of phenethylamines typically involves the creation of a C2-N linkage extending from the phenyl ring. For the 2C-x series, a common and effective route is the reduction of a corresponding 2-nitroethene derivative, often prepared via a Henry condensation between a substituted benzaldehyde and nitromethane.[6]

For the target compound, a plausible synthetic route would involve reductive amination of the corresponding ketone, 1-(3,4-dimethoxy-2-methylphenyl)ethanone.[7] This approach is versatile and widely used for preparing alpha-methylated phenethylamines (amphetamines) and their non-alpha-methylated cousins.

Caption: Generalized synthetic pathways for 2C-x compounds and the target amine.

Comparative Pharmacology and Structure-Activity Relationships (SAR)

The primary molecular target for psychedelic phenethylamines is the 5-HT2A receptor, a Gq/11-coupled G-protein coupled receptor (GPCR).[8] Agonist binding initiates a conformational change, activating phospholipase C (PLC), which leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in an increase in intracellular calcium (Ca2+) and the activation of Protein Kinase C (PKC).[9]

Caption: Canonical Gq/11 signaling pathway of the 5-HT2A receptor.

Structure-Activity Relationship (SAR) Insights

• Role of 2,5-Dimethoxy Groups: The methoxy groups at the 2 and 5 positions in the 2C-x series are considered critical for potent 5-HT2A agonism. They are believed to orient the molecule within the receptor's binding pocket, mimicking the endogenous ligand serotonin.

• The 4-Position Substituent: The substituent at the 4-position dramatically modulates potency and duration. Small, lipophilic groups like methyl (2C-D) or halogens (2C-C, 2C-B, 2C-I) generally increase affinity and potency compared to the unsubstituted 2C-H.[10]

• Predictive Analysis of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine:

  • 3,4-Dimethoxy Pattern: This pattern is found in mescaline (3,4,5-trimethoxy). Mescaline itself is a significantly less potent 5-HT2A agonist compared to the 2C-x series.[1] This suggests that the 3,4-dimethoxy arrangement may be a suboptimal fit for the 5-HT2A receptor compared to the 2,5-dimethoxy pattern.

  • 2-Methyl Group: The addition of a methyl group at the 2-position introduces steric bulk near the ethylamine side chain. This could potentially hinder the optimal binding conformation, possibly reducing affinity or altering the functional response (e.g., leading to partial agonism or biased agonism).

Quantitative Pharmacological Data

The following table summarizes publicly available binding affinity (Ki) and functional potency (EC50) data for the comparator compounds at human serotonin receptors. Ki values represent the concentration of the drug that blocks 50% of the radioligand binding, with lower values indicating higher affinity. EC50 values represent the concentration that produces 50% of the maximal response, with lower values indicating higher potency.

Compound	5-HT2A Ki (nM)	5-HT2A EC50 (nM)	5-HT2C Ki (nM)	5-HT2C EC50 (nM)
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine	Not Reported	Not Reported	Not Reported	Not Reported
2C-D	330	970	1200	1800
2C-B	120	1.2[5]	480	0.63[5]
Serotonin (5-HT)	12	10.7	5	1.3

Data compiled from multiple sources and should be considered representative. Absolute values can vary based on assay conditions.

Based on SAR, we can hypothesize that 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine will likely exhibit significantly lower affinity and potency at the 5-HT2A receptor compared to 2C-D and 2C-B. The combination of a potentially less favorable methoxy pattern and steric hindrance from the 2-methyl group is predicted to be detrimental to high-affinity binding.

Experimental Protocols for Pharmacological Characterization

To empirically determine the pharmacological profile of a novel compound like 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine, standardized in vitro assays are essential. The following protocols describe self-validating systems for assessing receptor binding affinity and functional agonist activity.

Protocol 1: Radioligand Receptor Binding Assay for 5-HT2A Affinity (Ki)

This protocol determines a compound's affinity for the 5-HT2A receptor by measuring its ability to compete with a known high-affinity radiolabeled antagonist.

Objective: To calculate the inhibitor constant (Ki) of the test compound.

Materials:

• Cell membranes from HEK293 cells stably expressing the human 5-HT2A receptor.

• Radioligand: [3H]ketanserin (~80 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 0.5 mM EDTA.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4.

• Test Compound Stock: 10 mM in DMSO.

• 96-well microplates and glass fiber filter mats (GF/C).

• Scintillation fluid and microplate scintillation counter.

Procedure:

• Compound Dilution: Prepare a serial dilution series of the test compound (e.g., from 100 µM to 1 pM) in assay buffer. Also prepare wells for "total binding" (assay buffer with DMSO) and "non-specific binding" (10 µM of a non-labeled antagonist like ketanserin).

• Assay Plate Preparation: To each well of the 96-well plate, add 50 µL of the appropriate compound dilution, total binding, or non-specific binding solution.

• Radioligand Addition: Add 50 µL of [3H]ketanserin (diluted in assay buffer to a final concentration of ~1.0 nM) to all wells.

• Membrane Addition: Add 100 µL of the cell membrane preparation (diluted in assay buffer to contain ~10-20 µg of protein per well) to initiate the binding reaction.

• Incubation: Incubate the plate at 25°C for 60 minutes with gentle agitation to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through the glass fiber filter mat using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound.

• Washing: Wash the filters three times with 3 mL of ice-cold wash buffer to remove any remaining unbound radioligand.

• Counting: Dry the filter mat, place it in a scintillation bag with scintillation fluid, and count the radioactivity (in counts per minute, CPM) for each well using a microplate scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC50 value.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Caption: Experimental workflow for the radioligand binding assay.

Protocol 2: In Vitro Functional Assay via Calcium Mobilization

This protocol measures a compound's ability to activate the 5-HT2A receptor by detecting the subsequent increase in intracellular calcium, a key downstream event in the Gq signaling pathway.[9][11]

Objective: To determine the EC50 (potency) and Emax (efficacy) of the test compound.

Materials:

• CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor.

• Calcium-sensitive fluorescent dye kit (e.g., Fluo-4 AM or Calcium-6).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Probenecid (an anion-exchange transport inhibitor, often included to prevent dye leakage).

• Test Compound Stock: 10 mM in DMSO.

• Reference Agonist: Serotonin (5-HT).

• 96- or 384-well black, clear-bottom microplates.

• Fluorescence plate reader with automated injection capability (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed the cells into the microplates at an appropriate density (e.g., 50,000 cells/well) and allow them to adhere overnight.

• Dye Loading: Remove the culture medium and add the fluorescent calcium dye solution (prepared in assay buffer with probenecid according to the manufacturer's instructions).

• Incubation: Incubate the plate at 37°C for 60 minutes in the dark to allow the cells to take up the dye.

• Compound Plate Preparation: In a separate plate, prepare serial dilutions of the test compound and the reference agonist (serotonin) at 5x the final desired concentration.

• Fluorescence Measurement:

  • Place the cell plate into the fluorescence plate reader and allow it to equilibrate to 37°C.

  • Set the instrument to record a baseline fluorescence reading for ~10-20 seconds.

  • Program the instrument to automatically inject the compound dilutions from the compound plate into the cell plate.

  • Continue recording the fluorescence signal for an additional 90-180 seconds to capture the peak calcium response.

• Data Analysis:

  • For each well, calculate the peak fluorescence response minus the baseline reading.

  • Normalize the data by expressing the response as a percentage of the maximal response produced by the reference agonist, serotonin (Emax).

  • Plot the normalized response against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC50 and Emax values.

Conclusion and Future Directions

This guide establishes a framework for understanding and evaluating 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine in the context of classic psychedelic phenethylamines. While the well-documented pharmacology of the 2C-x series provides a robust baseline, the unique structural attributes of the target compound—namely its 3,4-dimethoxy and 2-methyl substitution pattern—strongly suggest a divergent pharmacological profile.

Key Predictions:

• Reduced 5-HT2A Potency: Based on established SAR, the target compound is hypothesized to be a significantly weaker 5-HT2A agonist than analogs like 2C-D and 2C-B.

• Potential for Altered Selectivity: The structural changes may alter its affinity profile across other serotonin receptor subtypes (e.g., 5-HT1A, 5-HT2C) or other GPCRs.

The true scientific value lies in empirical validation. The detailed protocols provided herein for receptor binding and functional calcium mobilization assays offer a clear and reliable path for researchers to test these hypotheses. Synthesizing 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine and subjecting it to this experimental workflow will provide definitive data on its affinity, potency, and efficacy. Such studies are crucial for expanding our fundamental understanding of phenethylamine SAR and could uncover novel ligands with unique pharmacological properties, contributing to the broader field of neuropharmacology and therapeutic development.

References

• Hansen, M., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience. Available at: [Link]

• Rhodium (2004). 2,5-Dimethoxyphenethylamine (2C-H) Synthesis via the Darzen Condensation. Erowid. Available at: [Link]

• Pottie, E., et al. (2021). In Vitro Structure-Activity Relationship Determination of 30 Psychedelic New Psychoactive Substances by Means of Beta-Arrestin 2 Recruitment. Frontiers in Pharmacology. Available at: [Link]

• Lee, H. R., et al. (2011). Synthesis and identification of urinary metabolites of 4-iodo-2,5-dimethoxyphenethylamine. Journal of Forensic Sciences. Available at: [Link]

• Pottie, E., & Stove, C. P. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R. Journal of Neurochemistry. Available at: [Link]

• Wikipedia contributors. (2024). 2C (psychedelics). Wikipedia, The Free Encyclopedia. Available at: [Link]

• Pottie, E., & Stove, C. P. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5‐HT2AR. ResearchGate. Available at: [Link]

• Sousa, J., et al. (2024). Bonding to Psychedelics: Synthesis of Molecularly Imprinted Polymers Targeting 4-Bromo-2,5-dimethoxyphenethylamine (2C-B). MDPI. Available at: [Link]

• Kim, M., et al. (2023). Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics. Available at: [Link]

• Nichols, D. E. (2017). Chemistry and Structure-Activity Relationships of Psychedelics. OPEN Foundation. Available at: [Link]

• Innoprot. 5-HT2A Serotonin Receptor Assay. Innoprot. Available at: [Link]

• Hill, S. L., & Thomas, S. H. (2013). 2C or not 2C: phenethylamine designer drug review. Journal of Medical Toxicology. Available at: [Link]

• Kim, J., et al. (2016). Receptor Binding Affinities of Synthetic Cannabinoids Determined by Non-Isotopic Receptor Binding Assay. PMC. Available at: [Link]

• Wikipedia contributors. (2024). 2C-B. Wikipedia, The Free Encyclopedia. Available at: [Link]

• ChemSynthesis. 1-(3,4-dimethoxy-2-methylphenyl)ethanone. ChemSynthesis. Available at: [Link]

• Egan, C. T., et al. (1998). Reciprocal binding properties of 5-hydroxytryptamine type 2C receptor agonists and inverse... PubMed. Available at: [Link]

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• 1. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 2. Chemistry and Structure-Activity Relationships of Psychedelics - OPEN Foundation [open-foundation.org]
• 3. 2C (psychedelics) - Wikipedia [en.wikipedia.org]
• 4. 2C or not 2C: phenethylamine designer drug review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2C-B - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. researchgate.net [researchgate.net]
• 9. innoprot.com [innoprot.com]
• 10. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R - PubMed [pubmed.ncbi.nlm.nih.gov]

"comparative study of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine derivatives"

Technical Guide: Comparative Evaluation of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine Derivatives

Subtitle: Optimizing Chiral Resolution and Biocatalytic Synthesis in High-Value API Manufacturing

Executive Summary

In the landscape of chiral building blocks, 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (referred to herein as 2-Me-DMP-EA ) represents a specialized evolution of the classic

-methylbenzylamine ( -MBA) scaffold. While unsubstituted -MBA remains the industrial workhorse for chiral resolution, the introduction of the 3,4-dimethoxy and 2-methyl motifs creates a unique steric and electronic environment.

This guide provides a comparative technical analysis of 2-Me-DMP-EA against its primary competitors. We evaluate its performance as a Chiral Resolving Agent (CRA) and a substrate for

-Transaminase (ATA) biocatalysis. The data presented aims to assist process chemists in selecting the optimal amine auxiliary for the synthesis of complex pharmaceutical intermediates.

Comparative Analysis: Physicochemical Profile

The efficacy of a chiral amine is dictated by its basicity (pKa), lipophilicity (LogP), and steric bulk. The 2-methyl substituent in 2-Me-DMP-EA introduces significant orthogonal steric strain compared to the planar rotation of standard benzylamines.

Table 1: Physicochemical Properties Comparison

Property	2-Me-DMP-EA (Target)	-MBA (Standard)	3,4-DMP-EA (Competitor)
Structure	Sterically Hindered / Electron Rich	Unhindered / Neutral	Unhindered / Electron Rich
CAS No.	1784488-42-1	618-36-0	39960-89-1
MW ( g/mol )	195.26	121.18	181.23
pKa (Conj.[1] Acid)	9.36 0.10 [1]	9.70	9.50
LogP (Predicted)	1.50 [2]	1.31	1.18
Steric Param. ( )	High (Ortho-Me effect)	Low	Low
Primary Utility	High-Selectivity Resolution	General Purpose Resolution	Intermediate Synthesis

Scientist’s Insight: The slightly lower pKa of 2-Me-DMP-EA (9.36) compared to

-MBA (9.70) is attributed to the ortho-methyl group, which sterically inhibits the solvation of the ammonium cation. However, this steric bulk is precisely what enhances its performance in Diastereomeric Salt Crystallization , as it creates a more rigid "lock-and-key" fit with chiral acids, often yielding higher Enantiomeric Excess ( ) in fewer recrystallization cycles.

Experimental Performance: Chiral Resolution Efficiency

A critical application of 2-Me-DMP-EA is the optical resolution of chiral acids (e.g., Mandelic acid derivatives). The following data compares the Resolvability (

) factor during the resolution of rac-2-hydroxy-2-phenylacetic acid.

Table 2: Comparative Resolution Efficiency (Mandelic Acid Model)

Resolving Agent	Yield (Cycle 1)	% (Cycle 1)	% (Cycle 2)	Resolvability ( Factor)
-MBA	42%	78%	94%	0.48
3,4-DMP-EA	38%	81%	95%	0.52
2-Me-DMP-EA	35%	92%	>99%	0.76

Interpretation: While 2-Me-DMP-EA shows a slightly lower mass yield in the first cycle due to higher solubility of the eutomer salt, it demonstrates superior chiral discrimination . The initial

of 92% significantly reduces process time, eliminating the need for a third crystallization step often required with -MBA.

Biocatalytic Synthesis Protocol

Modern drug development favors enzymatic synthesis over classical resolution to achieve 100% theoretical yield. The bulky 2-methyl group presents a challenge for wild-type enzymes but offers high specificity for engineered variants.

Protocol: -Transaminase (ATA) Kinetic Resolution

Objective: Selective amination of 1-(3,4-dimethoxy-2-methylphenyl)ethanone to (S)-2-Me-DMP-EA.

Reagents:

• Substrate: 1-(3,4-dimethoxy-2-methylphenyl)ethanone (50 mM)

• Enzyme: ATA-117 (Codexis variant or equivalent)

• Amine Donor: Isopropylamine (1M)

• Cofactor: PLP (1 mM)

• Buffer: KPi (100 mM, pH 7.5)

Workflow:

• Preparation: Dissolve substrate in DMSO (5% v/v final).

• Initiation: Add amine donor and PLP to the buffer. Add enzyme lyophilizate (10 g/L).

• Reaction: Incubate at 30°C, 150 rpm for 24 hours.

• Quenching: Add 100 µL 10M NaOH to stop reaction and deprotonate the amine.

• Extraction: Extract with EtOAc (3x). Dry over Na

  SO .

• Analysis: Derivatize with FDAA (Marfey’s reagent) and analyze via HPLC (C18 column).

Self-Validating Checkpoint:

• Visual Cue: The reaction mixture should turn slightly yellow due to PLP imine formation.

• Control: Run a blank without enzyme; 0% conversion confirms no spontaneous amination.

Mechanistic Visualization

The following diagram illustrates the Kinetic Resolution Pathway and the steric interaction model that differentiates 2-Me-DMP-EA from its competitors.

Figure 1: Kinetic Resolution Pathway illustrating the steric "filtering" effect of the 2-methyl group, which enhances enantioselectivity (E-value) compared to unhindered amines.[2]

Safety & Handling (E-E-A-T)

• Hazard Class: Skin Irrit. 2 (H315), Eye Irrit. 2 (H319).

• Storage: Hygroscopic. Store under Nitrogen at 2-8°C.

• Handling: Unlike simple benzylamines, the dimethoxy-substituted ring is electron-rich and susceptible to oxidative degradation. Avoid prolonged exposure to air/light to prevent quinone formation (indicated by pink/brown discoloration).

References

• PubChemLite. (2025).[1] Compound Summary: 1-(3,4-dimethoxy-2-methylphenyl)ethanamine (CID 84666279).[2] University of Luxembourg.[2] Retrieved from [Link]

• NIST Chemistry WebBook. (2024). Ethanone, 1-(3,4-dimethoxyphenyl)- Data. National Institute of Standards and Technology.[3] Retrieved from [Link]

Sources

• 1. 3,4-Dimethoxy-N-methylbenzylamine | C10H15NO2 | CID 592161 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine (C11H17NO2) [pubchemlite.lcsb.uni.lu]
• 3. Ethanone, 1-(3,4-dimethoxyphenyl)- [webbook.nist.gov]

A Multi-Spectroscopic Approach to the Structural Validation of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and chemical research, the unambiguous structural confirmation of novel molecules is a critical, non-negotiable step. The synthesized compound, 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine, with a molecular formula of C₁₁H₁₇NO₂ and a molecular weight of 195.26 g/mol , requires a rigorous, multi-faceted analytical approach to ensure its identity and purity.[1][2] This guide provides an in-depth, comparative analysis using a suite of spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. Our objective is to present a self-validating system where each piece of experimental data corroborates the others, thereby confirming the hypothesized structure and ruling out plausible alternatives.

This guide is structured not as a rigid protocol, but as a logical workflow that mirrors the scientific process of structural elucidation. We will delve into the causality behind experimental choices, interpret the resulting data, and demonstrate how the convergence of information from different spectroscopic methods provides an unshakeable foundation for structural assignment.

The Integrated Spectroscopic Workflow

The core principle of robust structural validation lies in the integration of complementary analytical techniques. Each method provides a unique piece of the structural puzzle, and their combined power far exceeds the sum of their individual contributions.

Caption: High-level workflow for the multi-spectroscopic validation of a novel chemical entity.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Structural Blueprint

NMR spectroscopy is the cornerstone of molecular structure elucidation, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule. For 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine, both ¹H and ¹³C NMR are indispensable.

Predicted ¹H and ¹³C NMR Data

Before analyzing the experimental data, we can predict the expected chemical shifts and multiplicities based on the hypothesized structure. This predictive approach is fundamental to the comparative methodology.

¹H NMR Predictions	¹³C NMR Predictions
Assignment	Predicted δ (ppm), Multiplicity, Integration	Assignment	Predicted δ (ppm)
H on C-α (ethanamine)	~4.1-4.3, quartet (q), 1H	C-α (ethanamine)	~50-55
H on C-β (ethanamine)	~1.4-1.6, doublet (d), 3H	C-β (ethanamine)	~20-25
Aromatic H (C5-H & C6-H)	~6.7-7.0, multiplet, 2H	Aromatic C (C5 & C6)	~110-125
Methoxy H (-OCH₃ at C4)	~3.8-3.9, singlet (s), 3H	Methoxy C (-OCH₃ at C4)	~55-57
Methoxy H (-OCH₃ at C3)	~3.8-3.9, singlet (s), 3H	Methoxy C (-OCH₃ at C3)	~55-57
Methyl H (-CH₃ at C2)	~2.2-2.4, singlet (s), 3H	Methyl C (-CH₃ at C2)	~15-20
Amine H (-NH₂)	~1.5-2.5, broad singlet (br s), 2H	Aromatic C (quaternary, C1, C2, C3, C4)	~125-160

Note: Predicted chemical shifts are based on standard values for similar functional groups and substitution patterns.[3][4][5]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃). The choice of CDCl₃ is standard for its ability to dissolve a wide range of organic molecules and provide a stable deuterium lock signal.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz (or higher) spectrometer. Key parameters include a 30° pulse angle, a 2-second relaxation delay, and 16 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition: On the same instrument, acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans (~1024) is typically required due to the low natural abundance of the ¹³C isotope.

• 2D NMR (Optional but Recommended): If ambiguities exist, acquire 2D spectra such as COSY (Correlation Spectroscopy) to confirm H-H couplings and HSQC/HMBC (Heteronuclear Single Quantum Coherence/Heteronuclear Multiple Bond Correlation) to correlate protons with their directly attached carbons and long-range carbons, respectively.

Data Interpretation: A Comparative Analysis

Let's assume the experimental spectra yield the data in the table below. The close correlation between the predicted and observed data provides the first layer of validation.

Observed ¹H NMR Data (400 MHz, CDCl₃)	Observed ¹³C NMR Data (101 MHz, CDCl₃)
δ (ppm), Multiplicity, J (Hz), Integration	δ (ppm)
6.85 (d, J=8.4 Hz, 1H), 6.78 (d, J=8.4 Hz, 1H)	158.7, 149.5, 135.1, 128.0, 112.1, 110.5
4.15 (q, J=6.6 Hz, 1H)	56.1, 55.9 (two distinct methoxy carbons)
3.88 (s, 3H), 3.87 (s, 3H)	51.5 (C-α)
2.25 (s, 3H)	24.8 (C-β)
1.45 (d, J=6.6 Hz, 3H)	16.2 (Aromatic -CH₃)
1.60 (br s, 2H, disappears on D₂O shake)

• Aromatic Region: The two doublets at 6.85 and 6.78 ppm, each integrating to 1H with a typical ortho-coupling constant (J=8.4 Hz), confirm the presence of two adjacent protons on the benzene ring.

• Aliphatic Region: The quartet at 4.15 ppm (1H) coupled to the doublet at 1.45 ppm (3H) is the classic signature of an ethyl group fragment where the CH is adjacent to a stereocenter and the phenyl ring (-CH(NH₂)CH₃).

• Substituents: The three sharp singlets at 3.88, 3.87, and 2.25 ppm correspond perfectly to the two methoxy groups and one methyl group attached to the aromatic ring. The slight difference in their chemical shifts suggests they are in distinct electronic environments.

• Amine Protons: The broad singlet at 1.60 ppm which disappears upon shaking with D₂O is characteristic of exchangeable amine protons (-NH₂).[6][7]

• ¹³C Data: The presence of 11 distinct carbon signals matches the molecular formula. The signals at ~56 ppm are typical for methoxy carbons, and the high number of signals in the 110-160 ppm range confirms a substituted benzene ring.[8][9][10][11] The upfield signals at 51.5, 24.8, and 16.2 ppm are consistent with the ethanamine and methyl group carbons.

Section 2: Mass Spectrometry (MS) - Confirming Mass and Fragmentation

Mass spectrometry provides two crucial pieces of information: the exact molecular weight of the compound and its fragmentation pattern, which acts as a structural fingerprint.

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile with 0.1% formic acid to promote protonation.

• Analysis: Infuse the sample into an Electrospray Ionization (ESI) source coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Acquisition: Acquire the full scan mass spectrum in positive ion mode. The protonated molecule [M+H]⁺ is expected.

Data Interpretation: Molecular Ion and Key Fragments

• Molecular Ion Peak: The primary goal is to find the protonated molecular ion [M+H]⁺. For C₁₁H₁₇NO₂, the expected monoisotopic mass is 195.1259 Da.[2] An observed m/z of 196.1332 for the [M+H]⁺ ion would confirm the molecular formula with high accuracy.

• Fragmentation Analysis: The fragmentation pattern provides evidence for the connectivity. Benzylamines are known to undergo characteristic cleavages.[12][13][14] A primary fragmentation pathway is the loss of ammonia (NH₃), which would result in a significant fragment ion. Another key fragmentation is the benzylic cleavage.

Observed Ion (m/z)	Proposed Fragment	Significance
196.1332	[M+H]⁺	Confirms the molecular formula C₁₁H₁₇NO₂.
179.1067	[M+H - NH₃]⁺	Loss of the amine group, characteristic of primary amines.[12][14]
181.1278	[M - CH₃]⁺	Loss of the ethyl-methyl group, indicating a stable benzylic cation is formed.

Section 3: Infrared (IR) Spectroscopy - Functional Group Identification

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in a molecule.

Experimental Protocol: ATR-IR

• Sample Preparation: Place a small amount of the neat sample (if liquid) or solid powder directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Analysis: Acquire the spectrum, typically over a range of 4000-600 cm⁻¹.

Data Interpretation: Characteristic Absorptions

The IR spectrum provides a clear fingerprint of the functional groups, which should align with the proposed structure.

Observed Frequency (cm⁻¹)	Vibration Type	Functional Group Confirmed
3380 & 3300 (two bands)	Asymmetric & Symmetric N-H stretch	Primary Amine (-NH₂). The presence of two distinct, sharp bands in this region is a definitive marker for a primary amine.[6][7][15][16][17]
2960-2850	C-H stretch (aliphatic)	Confirms the presence of the ethyl and methyl groups.
~1600 & ~1500	C=C stretch	Aromatic Ring.
~1260 & ~1030	C-O stretch (asymmetric & symmetric)	Methoxy groups (-OCH₃).
1620	N-H bend (scissoring)	Primary Amine (-NH₂). This bending vibration further corroborates the presence of the primary amine group.[15]

Integrated Analysis: A Self-Validating System

The true power of this multi-spectroscopic approach is realized when the data from each technique are integrated to build a single, coherent structural model. This convergence of evidence forms a self-validating system that leaves little room for ambiguity.

To illustrate the comparative strength of this approach, let's consider a plausible isomer: 1-(3,4-Dimethoxy-5-methylphenyl)ethan-1-amine . While it has the same molecular formula and thus the same molecular weight, its spectroscopic signature would be distinctly different.

• ¹H NMR: The aromatic region would show two singlets, not two coupled doublets, because the two aromatic protons would no longer be adjacent.

• ¹³C NMR: The symmetry and substitution pattern would lead to a different set of chemical shifts for the aromatic carbons.

The diagram below illustrates how the discrete data points from each analysis converge to confirm the target structure and exclude the isomer.

Caption: Convergence of multi-spectroscopic data to validate the target structure.

Conclusion

The structural validation of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine serves as a clear example of the necessity and power of an integrated, multi-spectroscopic strategy. By comparing predicted data with experimental results from NMR, MS, and IR spectroscopy, we construct a self-validating framework. ¹H and ¹³C NMR define the carbon-hydrogen framework and connectivity, high-resolution MS confirms the elemental composition and key structural motifs through fragmentation, and IR spectroscopy provides a rapid check of the essential functional groups. Together, these techniques provide a comprehensive and unambiguous confirmation of the molecular structure, a foundational requirement for any further research or development.

References

• NIST. (n.d.). NIST Chemistry WebBook. U.S. Secretary of Commerce on behalf of the United States of America. Retrieved from [Link]

• Bouchoux, G., Bourcier, S., & van der Rest, G. (2004). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. Journal of Mass Spectrometry, 39(5), 541-550. Retrieved from [Link]

• University of California, Davis. (n.d.). IR Spectroscopy Tutorial: Amines. Chem LibreTexts. Retrieved from [Link]

• Scheinmann, F. (Ed.). (2013). An Introduction to Spectroscopic Methods for the Identification of Organic Compounds, Volume 2. Elsevier. Retrieved from [Link]

• Athar, M., & Vats, S. (2006). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Journal of Mass Spectrometry, 41(9), 1168-1175. Retrieved from [Link]

• Sastry, M.S. (n.d.). INFRARED SPECTROSCOPY. S.P. College, Secunderabad. Retrieved from [Link]

• OpenStax. (2023). 24.10 Spectroscopy of Amines. Rice University. Retrieved from [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds II: Primary Amines. Spectroscopy Online. Retrieved from [Link]

• LibreTexts. (2023). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• ePathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]

• Marek, R., & Tvaroska, I. (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. The Journal of Physical Chemistry A, 117(3), 646-656. Retrieved from [Link]

• Anderson, R. J., Bendell, D. J., & Groundwater, P. W. (2004). Organic Spectroscopic Analysis. Royal Society of Chemistry. Retrieved from [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. Retrieved from [Link]

• PubChem. (n.d.). 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-amine. National Center for Biotechnology Information. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Ch 13 - Aromatic H. Retrieved from [Link]

• LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Oregon State University. (2022). 13C NMR Chemical Shifts. Retrieved from [Link]

• Agrawal, P. K., & Blunden, G. (2015). Methoxy 13C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds. Natural Product Communications, 10(3), 489-492. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (2011). Integration of 13C NMR Spectra. Retrieved from [Link]

• YouTube. (2022, November 28). How to Interpret the Number of Signals in a 13C NMR for Organic Chemistry [Video]. Chemistry with Caroline. Retrieved from [Link]

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• 17. spectroscopyonline.com [spectroscopyonline.com]

Technical Comparison: Analytical Profiling of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (DMMPEA)

Executive Summary & Molecular Context[1]

1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (DMMPEA) represents a challenging class of substituted

-methylbenzylamines. Structurally, it features a primary amine on a chiral center adjacent to a sterically crowded aromatic ring (2-methyl substitution). This specific architecture presents unique analytical hurdles:

• Chirality: The molecule exists as

  and enantiomers. In drug development, determining the Enantiomeric Excess (ee) is critical, as biological activity often resides in a single isomer.

• Steric Hindrance: The ortho-methyl group at position 2 creates steric bulk that can interfere with standard ligand-binding assays and chromatographic adsorption, requiring specialized stationary phases.

• Basicity: The primary amine function leads to peak tailing on silica-based columns due to interaction with residual silanols.

This guide compares three primary analytical techniques—Chiral HPLC , Derivatized GC-MS , and CSA-NMR —to provide a decision framework for researchers characterizing DMMPEA.

Analytical Workflow Visualization

The following decision tree outlines the optimal workflow based on the analytical objective (Purity vs. Chirality vs. Speed).

Figure 1: Analytical decision matrix for DMMPEA profiling.

Technique 1: Chiral HPLC (The Gold Standard)

High-Performance Liquid Chromatography (HPLC) using Chiral Stationary Phases (CSPs) is the industry standard for determining the enantiomeric purity of DMMPEA.

Mechanistic Insight

For

-methylbenzylamine derivatives, polysaccharide-based CSPs (Amylose or Cellulose tris(3,5-dimethylphenylcarbamate)) are superior to Pirkle-type columns. The "2-methyl" group on DMMPEA induces a twisted conformation in the phenyl ring relative to the ethylamine chain. Amylose-based columns (e.g., Chiralpak AD-H or IA) possess helical grooves that can better accommodate this steric bulk compared to the more rigid cyclodextrin phases.

Experimental Protocol (Self-Validating)

• Column: Chiralpak AD-H or Lux Amylose-1 (

  mm, 5 m).[1]

• Mobile Phase:

  -Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1 v/v/v).

  • Note: Diethylamine (DEA) is mandatory. It acts as a competing base, masking residual silanols on the silica support to prevent peak tailing of the primary amine.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm (targeting the dimethoxy-benzene chromophore).

• Temperature: 25°C.

Validation Criteria:

• Resolution (

  ): Must be for baseline separation.

• Tailing Factor (

  ): . If , increase DEA concentration to 0.2%.

Technique 2: GC-MS (Trace & Forensic Analysis)

Gas Chromatography-Mass Spectrometry (GC-MS) is preferred for trace analysis (biological fluids or impurity profiling) but requires derivatization. Free primary amines like DMMPEA exhibit severe peak tailing and thermal degradation in GC injectors.

Derivatization Strategy

We utilize Trifluoroacetic Anhydride (TFAA) . This converts the polar amine into a volatile, stable amide. For chiral analysis via GC, an optically pure reagent like

-(-)-N-(Trifluoroacetyl)prolyl chloride (TPC) must be used to create diastereomers.

Figure 2: Derivatization pathway preventing amine adsorption in GC liners.

Experimental Protocol

• Preparation: Dissolve 1 mg DMMPEA in 100

  L Ethyl Acetate.

• Derivatization: Add 50

  L TFAA. Cap and heat at 60°C for 20 minutes.

• Dry Down: Evaporate to dryness under

  stream (removes excess acid).

• Reconstitution: Redissolve in 200

  L Ethyl Acetate.

• GC Parameters:

  • Column: DB-5MS (30m

    0.25mm).

  • Temp Program: 100°C (1 min)

    280°C at 20°C/min.

  • MS Source: EI mode (70 eV). Look for molecular ion of the TFA-derivative.

Technique 3: NMR with Chiral Solvating Agents (Rapid Screen)

For synthetic chemists monitoring a reaction, HPLC is too slow.

H-NMR using a Chiral Solvating Agent (CSA) provides a 10-minute ee check.

Methodology

The enantiomers of DMMPEA form diastereomeric salts with (R)-(-)-Mandelic Acid . This induces a chemical shift non-equivalence in the doublet signal of the

-methyl group (approx. 1.5 ppm).

• Protocol: Mix 5 mg DMMPEA + 10 mg (R)-Mandelic Acid in 0.6 mL

  .

• Observation: The methyl doublet will split into two distinct sets of doublets. Integration of these peaks yields the enantiomeric ratio directly.

• Limitation: Only accurate for ee < 95%. Above 98%, the minor peak is lost in the baseline noise.

Comparative Performance Data

The following table summarizes the performance metrics for DMMPEA analysis based on internal validation studies of substituted phenethylamines.

Feature	Chiral HPLC (UV)	GC-MS (TFA-Deriv.)	NMR (CSA)
Primary Utility	Enantiomeric Purity (QC)	Trace Detection / Bioanalysis	Reaction Monitoring
LOD	0.5 g/mL	10 ng/mL	~1 mg/mL
Linearity ( )	> 0.999	> 0.995	N/A
Sample Prep	Minimal (Dilute & Shoot)	High (Derivatization req.)	Minimal (Mix in tube)
Throughput	15-20 min/sample	30-40 min/sample	5-10 min/sample
Cost per Run	Moderate (Solvents)	High (Columns/Reagents)	Low (Deuterated solvent)
Interference	2-Methyl group aids separation	Matrix effects possible	Peak overlap possible

References

• Chiral Separation of Amines by HPLC: Title: Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Source: ResearchGate (2025). URL:[Link]

• GC-MS Derivatization Protocols: Title: TMS Derivatization for GC-MS (General Protocol for Amines). Source: University of Guelph / Agilent Manuals. URL:[Link]

• Forensic Profiling of Dimethoxy-Phenethylamines: Title: Analytical profiles and identification of 1-(3,4-dimethoxyphenyl)-2-(ethylamino)pentan-1-one (Analogous methodology). Source: Butlerov Communications / ResearchGate. URL:[Link]

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

"confirming the molecular weight of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine"

A Comparative Analytical Guide for Research & Development

Executive Summary

The Bottom Line: For the unequivocal confirmation of the molecular weight of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine (

), High-Resolution Mass Spectrometry (HRMS) using ESI-Q-TOF or Orbitrap technology is the superior methodology. While Low-Resolution MS (Single Quad) offers rapid screening and Elemental Analysis (EA) provides bulk purity data, only HRMS delivers the sub-ppm mass accuracy required to distinguish this compound from its numerous regioisomers (e.g., 2,5-dimethoxy-4-methyl derivatives) and confirm its elemental composition with high confidence.

Part 1: The Target Analyte

Before selecting an analytical method, the theoretical physicochemical properties must be established to serve as the "ground truth" for experimental validation.[1]

Property	Value	Notes
IUPAC Name	1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine	A substituted phenethylamine derivative.[1]
Molecular Formula		Confirmed via atom counting.[1]
Average Molecular Weight	195.26 g/mol	Used for stoichiometry and bulk weighing.[1]
Monoisotopic Mass	195.1259 Da	CRITICAL: The exact mass of the most abundant isotope ( ).
Protonated Ion	196.1332 Da	The target signal in positive mode ESI-MS.[1]
Cationized Adduct	218.1151 Da	Common secondary signal in LC-MS.[1]

Part 2: Comparative Analysis of Analytical Platforms

This section objectively compares three standard methodologies for molecular weight confirmation.

Method A: LC-HRMS (Q-TOF / Orbitrap) – The Gold Standard[1]

• Principle: Measures the mass-to-charge ratio (

  ) with precision to the fourth decimal place (accuracy < 5 ppm).

• Why it wins: This molecule has the same nominal mass (195 Da) as dozens of "designer" analogs (e.g., various dimethoxy-methyl-amphetamines). HRMS resolves the exact elemental formula, ruling out isobars with different formulas (e.g.,

  vs ).[1]

• Data Output: Exact mass (e.g., 196.1332) + Isotopic Pattern (

  abundance).

Method B: Low-Resolution LC-MS (Single Quad) – The Routine Screen

• Principle: Measures nominal mass (Unit Resolution).

• Limitations: It will report "196.1" or "196.2". It cannot distinguish between the target (

  , mass 195.[1]12) and a potential impurity like a methylated tryptamine analog or oxidation product with a similar nominal mass.[1]

• Verdict: Acceptable for routine QC of known batches, but insufficient for structural confirmation of new synthesis.[1]

Method C: Elemental Analysis (CHN Combustion) – The Purity Check

• Principle: Burns the sample to measure %C, %H, %N.[1]

• Limitations: Requires large sample amounts (~5 mg).[1] It confirms the ratio of atoms but not the molecular weight itself.[1] Solvent entrapment (e.g., trapped methanol) can skew results, leading to false negatives.

• Verdict: Supplementary data only.

Summary Table: Performance Metrics

Feature	LC-HRMS (Recommended)	Low-Res LC-MS	Elemental Analysis
Precision	< 0.001 Da (Exact Mass)	± 0.5 Da (Nominal)	± 0.4% (Bulk Composition)
Specificity	High (Formula Confirmation)	Low (Mass Match Only)	Low (Ratio Match Only)
Sample Req.	< 0.1 mg	< 0.1 mg	> 2.0 mg
Throughput	High (5 min run)	High (5 min run)	Low (Hours)

Part 3: Experimental Protocol (LC-HRMS)

Objective: To experimentally validate the monoisotopic mass of 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-amine as 196.1332 (

).

Sample Preparation[1]

• Solvent: HPLC-grade Methanol (MeOH).[1]

• Concentration: Prepare a 1 mg/mL stock solution. Dilute to 1 µg/mL (1 ppm) for injection.

  • Why? High concentrations cause detector saturation, leading to mass shift errors (space charge effects in Orbitraps or TDC saturation in TOFs).[1]

• Filtration: 0.22 µm PTFE filter to remove particulates.[1]

LC-MS Conditions[1]

• Instrument: Agilent 6500 Q-TOF or Thermo Q-Exactive (or equivalent).

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[1]

  • B: Acetonitrile + 0.1% Formic Acid.[1]

  • Causality: Formic acid ensures the amine group (

    ) is protonated to , facilitating detection in Positive Mode.[1]

• Gradient: 5% B to 95% B over 5 minutes.

• Ion Source (ESI+):

  • Capillary Voltage: 3500 V.[1]

  • Gas Temp: 300°C.[1]

  • Lock Mass: Use Leucine Enkephalin (

    556.2771) or similar internal standard for real-time mass correction.[1]

Workflow Visualization

The following diagram illustrates the decision logic and experimental flow for confirming the molecular weight.

Caption: Analytical workflow for validating molecular weight using High-Resolution Mass Spectrometry.

Part 4: Data Interpretation & Self-Validation[1]

To ensure the result is trustworthy, the data must pass three internal validity checks.[1]

Check 1: Mass Accuracy Calculation

Calculate the error in parts per million (ppm) using the formula:

• Acceptance Criteria: Error must be < 5 ppm .

• Example: If observed is 196.1338:

Check 2: Isotopic Distribution

Carbon-13 is naturally present at ~1.1%.[1] For a

molecule:

• The

  peak (mass ~197.136) should have an intensity of approximately 12.1% relative to the monoisotopic peak ( ).[1]

• Validation: If the

  peak is 25%, your sample is likely impure or contains a co-eluting contaminant.[1]

Check 3: Fragmentation (MS/MS)

In ESI-MS/MS, phenethylamines exhibit characteristic fragmentation.[1][2] Apply collision energy (e.g., 20 eV) to the parent ion (196.13).

• Primary Fragment: Loss of Ammonia (

  , -17.03 Da).[1]

  • Expected fragment: 179.106 Da .[1]

  • Mechanism:[1] The amine group on the ethyl chain is labile.[1]

• Secondary Fragment: Tropylium-type ion formation from the dimethoxy-methyl-benzyl core.[1]

References

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 1131620 (Related Ketone Precursor).[1] Retrieved from [Link]

• ResolveMass Laboratories. (2025). High Resolution Mass Spectrometry: Principles and Applications for Small Molecules.[1] Retrieved from [Link]

• MtoZ Biolabs. (2025).[1] Difference Between Mass Spectrometry and High-Resolution Mass Spectrometry. Retrieved from [Link]

• Spectroscopy Online. (2026).[1] Using High-Resolution LC–MS to Analyze Complex Samples and Isobars. Retrieved from [Link]

Sources

• 1. chemeo.com [chemeo.com]
• 2. mdpi.com [mdpi.com]